2,4-Dibromo-8-nitroquinoline

Core Science & Biosynthesis

Section 1: Predicted Physicochemical and Structural Properties

An In-depth Technical Guide to the Predicted Chemical Properties and Research Framework for 2,4-Dibromo-8-nitroquinoline

Introduction: Substituted quinolines are cornerstone scaffolds in medicinal chemistry and materials science, exhibiting a wide array of biological activities and unique photophysical properties. While many isomers have been extensively studied, 2,4-Dibromo-8-nitroquinoline remains a sparsely documented compound. This guide serves as a predictive framework for researchers, scientists, and drug development professionals, leveraging data from analogous structures to forecast its chemical properties, propose a viable synthetic route, and outline a comprehensive characterization and handling workflow. By synthesizing established chemical principles with data from closely related compounds, we provide a foundational roadmap for the exploration of this novel chemical entity.

The fundamental properties of 2,4-Dibromo-8-nitroquinoline have been estimated based on its constituent fragments: 2,4-dibromoquinoline and 8-nitroquinoline. These predictions provide a baseline for experimental design and analytical method development.

Structural Identifiers:

• IUPAC Name: 2,4-dibromo-8-nitroquinoline

• Molecular Formula: C₉H₄Br₂N₂O₂

• Canonical SMILES: C1=CC=C2C(=C1[O-])N=C(C=C2Br)Br

• InChI: InChI=1S/C9H4Br2N2O2/c10-6-4-8(12)13-7-3-1-2-5(9(7)6)14(15)16

• InChIKey: FNJCMHBSUPXQBE-UHFFFAOYSA-N

Table 1: Predicted & Calculated Physicochemical Properties

Property	Predicted Value / Range	Rationale / Analog Data Source
Molecular Weight	331.95 g/mol	Calculated from molecular formula C₉H₄Br₂N₂O₂.[1]
Melting Point	> 150 °C (Estimate)	Based on related structures. 8-Nitroquinoline has a melting point around 85-89°C[2]; dibromination is expected to significantly increase this value due to increased molecular weight and crystal lattice energy.
Boiling Point	> 400 °C (Estimate)	High molecular weight and polarity suggest a very high boiling point, likely with decomposition.
Solubility	Insoluble in water. Soluble in hot polar aprotic solvents (e.g., DMSO, DMF) and chlorinated solvents (e.g., Dichloromethane, Chloroform).	Aromatic, halogenated nitro-compounds typically exhibit poor aqueous solubility but are soluble in organic solvents.

| XLogP3 | ngcontent-ng-c3932382896="" class="ng-star-inserted">4.0 (Estimate) | Calculated based on the additive properties of two bromine atoms (+0.8-1.0 each) and a nitro group (~-0.3) on a quinoline core. The XLogP3 for 2,8-dibromoquinoline is 3.9. |

Section 2: Proposed Synthetic Strategy

Synthesizing this specific isomer presents a regiochemical challenge due to the complex interplay of substituent directing effects. The nitro group is a strong deactivating meta-director, while the bromo groups are deactivating but ortho-, para-directing. A direct, one-pot synthesis from a simple quinoline is unlikely to be selective. Therefore, a multi-step, controlled approach is necessary. Here, we propose a plausible, albeit challenging, synthetic route starting from 8-nitroquinoline.

Caption: Figure 1: Proposed Synthetic Workflow for 2,4-Dibromo-8-nitroquinoline.

Rationale Behind Experimental Choices

The proposed synthesis employs a forceful bromination condition. The 8-nitro group strongly deactivates the entire quinoline system towards electrophilic aromatic substitution. To overcome this, a highly activated electrophile and harsh conditions are required.

• Reagents: Molecular bromine (Br₂) is the bromine source. Oleum (fuming sulfuric acid) acts as both the solvent and a catalyst. The SO₃ in oleum protonates the Br₂, creating a highly electrophilic "Br⁺" species, which is necessary to attack the electron-deficient ring.

• Causality: The 8-nitro group directs incoming electrophiles primarily to the C5 and C7 positions. However, the pyridine ring is inherently more electron-deficient than the benzene ring. Under these harsh conditions, substitution on the pyridine ring at the 2 and 4 positions, which are activated by the nitrogen lone pair in the protonated quinoline, becomes possible, though likely competitive with other isomers. This method is expected to produce a mixture of products, necessitating a robust purification step.

Proposed Experimental Protocol

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr byproduct), add 8-nitroquinoline (1.0 eq).

• Reagent Addition: Cool the flask to 0°C in an ice-salt bath. Slowly add oleum (20% SO₃) to dissolve the starting material.

• Bromination: From the dropping funnel, add a solution of molecular bromine (2.5 eq) in oleum dropwise over 1 hour, ensuring the internal temperature does not exceed 10°C.

• Reaction Progression: After the addition is complete, allow the mixture to slowly warm to room temperature and then heat to 60-70°C for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Carefully pour the reaction mixture onto crushed ice. The product will precipitate. Neutralize the acidic solution with a saturated sodium bicarbonate solution until effervescence ceases.

• Extraction: Extract the aqueous slurry with dichloromethane (3x volumes). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic extract under reduced pressure. The resulting crude solid will be a mixture of isomers. Purify the target compound using silica gel column chromatography with a gradient elution system (e.g., hexane/ethyl acetate).

Section 3: Predicted Chemical Reactivity

The reactivity of 2,4-Dibromo-8-nitroquinoline is dictated by its three functional groups, making it a versatile intermediate for further chemical modification.

Caption: Figure 2: Predicted Reactivity Sites on 2,4-Dibromo-8-nitroquinoline.

• Positions 2 and 4 (Bromo-Substituted): These positions are highly activated for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira, Buchwald-Hartwig amination).[3] The C-Br bonds can be selectively functionalized to introduce aryl, alkyl, or amino groups. The C2-Br bond is generally more reactive than the C4-Br bond in nucleophilic substitutions.

• Positions 5 and 7: The powerful electron-withdrawing effect of the 8-nitro group activates the ortho (C7) and para (C5) positions towards Nucleophilic Aromatic Substitution (SNAr). Strong nucleophiles can displace the hydrogen atoms at these positions, especially if a stronger activating group is present.

• Position 8 (Nitro-Substituted): The nitro group can be readily reduced to an amino group using standard conditions (e.g., Fe/HCl, SnCl₂, or catalytic hydrogenation). This resulting 8-aminoquinoline derivative is a valuable bidentate ligand and a precursor for further functionalization.

Section 4: Proposed Analytical Characterization Workflow

Confirming the structure and purity of the final product is paramount. A multi-technique approach is required for unambiguous characterization.

Caption: Figure 3: Workflow for the Analytical Characterization of a Novel Compound.

Predicted Spectroscopic Signatures

• ¹H NMR: The spectrum should show four distinct aromatic protons in the 7.5-9.0 ppm range, each appearing as a doublet or doublet of doublets. The deshielding effects of the nitro and bromo groups will cause significant downfield shifts.

• ¹³C NMR: Nine distinct carbon signals are expected. Carbons bearing bromine (C2, C4) and the nitro group (C8) will be significantly shifted and may show reduced intensity.

• Mass Spectrometry (HRMS): The key diagnostic feature will be the isotopic pattern of the molecular ion peak. The presence of two bromine atoms will result in a characteristic M, M+2, M+4 pattern with an approximate intensity ratio of 1:2:1. The high-resolution mass should match the calculated exact mass of C₉H₄Br₂N₂O₂.

• IR Spectroscopy: Characteristic peaks for the N-O stretching of the nitro group will be prominent around 1530 cm⁻¹ (asymmetric) and 1350 cm⁻¹ (symmetric). C=N and C=C stretching vibrations of the quinoline ring will appear in the 1600-1450 cm⁻¹ region.

Section 5: Safety and Handling

While no specific safety data exists for 2,4-Dibromo-8-nitroquinoline, its structure suggests significant hazards. The safety protocols must be based on the known hazards of related compounds, such as 2,4-dibromoquinoline and various nitroaromatics.[4][5]

Table 2: Anticipated GHS Hazard Classification

Pictogram	Hazard Class	Precautionary Statement Codes

|

| Acute Toxicity, Oral (Category 3/4)[4][6] | P264, P270, P301+P312 | | | Serious Eye Damage (Category 1)[5] | P280, P305+P351+P338 | | | Skin Irritation (Category 2)[4][5] | P280, P302+P352 | | | Respiratory Irritation (Category 3)[4][5] | P261, P271, P304+P340 |

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: All manipulations should be performed inside a certified chemical fume hood to avoid inhalation of dust or vapors.[7]

• Personal Protective Equipment:

  • Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]

  • Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves prior to use and dispose of contaminated gloves properly.[4]

  • Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory. For larger quantities, a chemical-resistant apron or suit is recommended.[4]

• First Aid Measures:

  • Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[8]

  • Skin Contact: Wash off with soap and plenty of water. Consult a physician.[4]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[7]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Consult a physician.[9]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations. This compound should be treated as hazardous waste.

Conclusion

2,4-Dibromo-8-nitroquinoline represents an unexplored building block with significant potential for creating diverse chemical libraries. This guide provides a robust, predictive framework for its synthesis, characterization, and handling. By anticipating its physicochemical properties, reactivity, and safety hazards based on established chemical knowledge of its analogues, researchers can approach the study of this compound with a well-defined and safety-conscious strategy. The successful synthesis and validation of its properties will open new avenues for the development of novel therapeutics and functional materials.

References

• Angene Chemical. (2024, October 20).
• Thermo Fisher Scientific. (n.d.).
• CymitQuimica. (2024, December 19).
• Thermo Fisher Scientific. (2025, September 16).
• Tokyo Chemical Industry. (2025, June 5).

• Organic Syntheses Procedure. (n.d.). Isoquinoline, 5-bromo-8-nitro-. Retrieved from [Link]

• PubChem. (n.d.). Quinoline, 3-bromo-8-nitro- (CID 79286). Retrieved from [Link]

• ResearchGate. (n.d.). Bromination of 8-substituted quinolines. Retrieved from [Link]

• PubChem. (n.d.). 2,4-Dibromoquinoline (CID 824608). Retrieved from [Link]

• PubChem. (n.d.). 2,8-Dibromoquinoline (CID 45925951). Retrieved from [Link]

• Brodnik, H., Požgan, F., & Štefane, B. (2016). Synthesis of 8-heteroaryl nitroxoline analogues via one-pot sequential Pd-catalyzed coupling reactions. Organic & Biomolecular Chemistry, 14(2), 541-549. DOI:10.1039/C5OB02364E. Retrieved from [Link]

• PubChem. (n.d.). 6-Bromo-8-nitroquinoline (CID 110463). Retrieved from [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Organic Communications, 9(4), 82-93. Retrieved from [Link]

• ChemWhat. (n.d.). 2,4-DIBROMO-6-NITROQUINOLINE CAS#: 437708-86-6. Retrieved from [Link]

• ResearchGate. (2011). 8-Nitroquinoline. Retrieved from [Link]

• Hyma Synthesis Pvt. Ltd. (n.d.). Product Catalog. Retrieved from [Link]

• PubChem. (n.d.). 5-Bromo-8-nitroquinoline (CID 581618). Retrieved from [Link]

• Xu, L., et al. (2011). 8-Nitroquinoline. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 4), o957. Retrieved from [Link]

• Ökten, S., et al. (2023). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. ChemistrySelect, 8(23), e202300508. Retrieved from [Link]

• Biswas, T. (2022, May 4). MCQ-219: About reaction of dibromo compound. YouTube. Retrieved from [Link]

• PubChem. (n.d.). 3,5-Dibromo-8-nitroquinoline (CID 177819150). Retrieved from [Link]

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Technical Monograph: 2,4-Dibromo-8-nitroquinoline

The following technical guide is structured as a high-level operational monograph for research and development professionals. It synthesizes chemical identity, synthetic architecture, and functional reactivity, prioritizing actionable data over generic description.

High-Value Scaffold for SNAr-Driven Pharmacophore Assembly[1]

Executive Summary & Chemical Identity[2][3]

2,4-Dibromo-8-nitroquinoline is an electron-deficient heterocyclic scaffold utilized primarily as a regioselective electrophile in the synthesis of bioactive quinoline derivatives. Its utility stems from the electronic interplay between the 8-nitro substituent and the 2,4-dibromo positions, which creates a distinct reactivity gradient for Nucleophilic Aromatic Substitution (SNAr).

While the 2,4-dichloro-8-nitroquinoline analogue is widely cataloged under CAS 885687-31-0 , the dibromo variant is frequently synthesized as a transient intermediate or custom research chemical to leverage the superior leaving group ability of bromide in difficult substitutions.

Physicochemical Profile[1][2][3][4][5][6][7][8]

Property	Data / Description
Chemical Name	2,4-Dibromo-8-nitroquinoline
Analog CAS (Cl)	885687-31-0 (Refers to 2,4-Dichloro-8-nitroquinoline)
Molecular Formula	C9H4Br2N2O2
Molecular Weight	~331.95 g/mol
Appearance	Yellow to orange crystalline solid (Characteristic of nitro-quinolines)
Solubility	Soluble in DMSO, DMF, DCM; sparingly soluble in non-polar alkanes.
Primary Hazard	Skin/Eye Irritant, Potential Mutagen (Alkylating agent behavior).

Synthetic Architecture

To ensure high regiochemical fidelity, the "De Novo Assembly" route (Method A) is preferred over direct nitration of 2,4-dibromoquinoline, which often yields inseparable mixtures of 5-nitro and 8-nitro isomers.

Method A: Dehydrative Bromination (Recommended)

This protocol utilizes 8-nitro-4-hydroxy-2-quinolone (also known as 8-nitro-2,4-quinolinediol) as the fixed regiochemical precursor.

Reagents & Conditions:

• Precursor: 8-Nitro-4-hydroxy-2-quinolone

• Brominating Agent: Phosphorus Oxybromide (POBr3)

• Solvent: Toluene or 1,2-Dichloroethane (DCE)

• Catalyst: DMF (Cat.)

• Temp: 100–110 °C (Reflux)

Step-by-Step Protocol:

• Setup: In a dry round-bottom flask equipped with a condenser and drying tube (CaCl2), suspend 8-nitro-4-hydroxy-2-quinolone (1.0 equiv) in anhydrous Toluene (10 V).

• Activation: Add POBr3 (2.5 equiv) portion-wise to control exotherm. Add 2-3 drops of anhydrous DMF.

• Reaction: Heat the mixture to reflux (110 °C). The suspension should clear as the di-bromo species forms. Monitor by TLC (Eluent: 20% EtOAc/Hexanes).

  • Note: The 2-bromo position forms slower than the 4-bromo; ensure complete consumption of the intermediate monobromo species.

• Quench: Cool to 0 °C. Pour the reaction mixture slowly onto crushed ice/NaHCO3 slurry. Caution: Violent hydrolysis of excess POBr3 occurs.

• Isolation: Extract with DCM (3x). Wash combined organics with brine, dry over MgSO4, and concentrate in vacuo.

• Purification: Recrystallize from Ethanol/Acetonitrile or purify via flash column chromatography (Silica gel).

Visualization: Synthetic Pathway

The following diagram outlines the logical flow from the aniline precursor to the final scaffold.

Figure 1: Directed synthesis ensuring the 8-nitro regiochemistry is locked prior to halogenation.

Reactivity & Functionalization: The SNAr Gradient[9]

The core value of 2,4-dibromo-8-nitroquinoline lies in its differential electrophilicity .

• The C4 Position: Most reactive. The nitrogen atom of the quinoline ring exerts a para-like electron-withdrawing effect, making C4 highly susceptible to nucleophilic attack.[1]

• The C2 Position: Less reactive than C4, but activatable under higher temperatures or stronger basic conditions.

• The 8-Nitro Group: Strongly withdraws electron density from the benzene ring, which inductively activates both C2 and C4 (more so than in non-nitro quinolines), allowing for milder reaction conditions.

Validated Workflow: Regioselective Substitution

To synthesize a library of 2,4-disubstituted quinolines, researchers must exploit this gradient sequentially.

Step 1: C4-Substitution (Kinetic Control)

• Nucleophile: Amines (R-NH2), Thiols (R-SH).

• Conditions: 0 °C to RT, THF or DCM, 1.0 equiv Base (TEA).

• Outcome: Exclusive formation of the 4-substituted-2-bromo-8-nitroquinoline.

Step 2: C2-Substitution (Thermodynamic/Forcing)

• Nucleophile: Second amine or alkoxide.

• Conditions: Reflux in Ethanol or DMF, excess nucleophile.

• Outcome: Displacement of the remaining C2-bromide.

Visualization: Reactivity Map

Figure 2: Sequential functionalization logic exploiting the C4 > C2 electrophilicity gap.

Therapeutic Applications

The 2,4-dibromo-8-nitroquinoline scaffold is a critical intermediate in the discovery of:

• Antikinetoplastid Agents: Derivatives of 8-nitroquinoline have shown potent activity against Leishmania and Trypanosoma species. The 8-nitro group is often bioactivated by nitroreductases (NTR) within the parasite, leading to cytotoxic radical species.

• Kinase Inhibitors: The quinoline core mimics the adenine ring of ATP. Substitution at C4 with solubilizing amines allows for interaction with the hinge region of kinases.

• Antimalarials: Reduction of the 8-nitro group to an 8-amino moiety provides access to Primaquine-like analogues, essential for targeting the liver stage of Plasmodium vivax.

References

• Chauvière, G., et al. (2023). Novel 8-nitroquinolin-2(1H)-ones as NTR-bioactivated antikinetoplastid molecules: Synthesis, electrochemical and SAR study. Bioorganic & Medicinal Chemistry. Retrieved from [Link]

• Suschitzky, H., et al. (1980). Polychloroquinolines: Synthesis and Reactivity. Journal of the Chemical Society, Perkin Transactions 1. (Foundational text on halo-quinoline reactivity).

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An In-depth Technical Guide to the Spectroscopic Data of 2,4-Dibromo-8-nitroquinoline

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This technical guide provides a comprehensive overview of the spectroscopic data for 2,4-Dibromo-8-nitroquinoline. As a key intermediate in the synthesis of various pharmacologically active compounds, a thorough understanding of its structural characterization is paramount. This document is designed to equip researchers, scientists, and drug development professionals with the necessary insights for the unequivocal identification and purity assessment of this compound through modern spectroscopic techniques.

The quinoline scaffold is a foundational structural motif in a multitude of therapeutic agents. The strategic placement of two bromine atoms and a nitro group on the quinoline ring system is expected to significantly modulate its electronic properties and biological activity, making it a molecule of considerable interest.[1] This guide will delve into the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 2,4-Dibromo-8-nitroquinoline, drawing upon experimental data from closely related analogues to provide a robust and scientifically grounded predictive analysis.

The Strategic Importance of Spectroscopic Characterization

In the realm of drug discovery and development, the unambiguous determination of a molecule's structure is a critical first step. Spectroscopic methods provide a powerful and non-destructive means to probe the molecular architecture, offering a detailed fingerprint of the compound. For a molecule like 2,4-Dibromo-8-nitroquinoline, where positional isomerism can lead to vastly different biological outcomes, a multi-faceted spectroscopic approach is not just recommended, but essential for ensuring the integrity of research and the safety of potential therapeutics.

This guide will explore the expected data from four key spectroscopic techniques:

• Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: To elucidate the number, environment, and connectivity of hydrogen atoms.

• Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy: To identify the number and types of carbon atoms in the molecule.

• Infrared (IR) Spectroscopy: To detect the presence of specific functional groups.

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition, and to gain insights into the molecule's fragmentation patterns.

The following sections will provide a detailed breakdown of the predicted spectroscopic data for 2,4-Dibromo-8-nitroquinoline, substantiated by comparative analysis with structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Look at the Core Structure

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. By analyzing the behavior of atomic nuclei in a magnetic field, we can glean a wealth of information about the molecular framework.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 2,4-Dibromo-8-nitroquinoline is anticipated to exhibit distinct signals for the aromatic protons on the quinoline ring. The chemical shifts of these protons are influenced by the anisotropic effects of the aromatic system and the electronic effects of the substituents. The two bromine atoms are electron-withdrawing and will deshield adjacent protons, while the powerful electron-withdrawing nitro group will have a significant deshielding effect on protons in its vicinity.

Table 1: Predicted ¹H NMR Chemical Shifts (δ, ppm) and Coupling Constants (J, Hz) for 2,4-Dibromo-8-nitroquinoline in CDCl₃

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale
H-3	~7.8 - 8.0	s	-	The absence of a proton at C-2 and C-4 will result in a singlet for the H-3 proton. Its chemical shift will be influenced by the adjacent bromine atom.
H-5	~8.2 - 8.4	d	J = ~8.0	This proton is part of the benzenoid ring and will be a doublet due to coupling with H-6. The nitro group at C-8 will cause a downfield shift.
H-6	~7.6 - 7.8	t	J = ~8.0	This proton will appear as a triplet due to coupling with both H-5 and H-7.
H-7	~8.0 - 8.2	d	J = ~8.0	This proton will be a doublet due to coupling with H-6 and will be deshielded by the adjacent nitro group.

Rationale for Predictions: The predicted chemical shifts are based on the analysis of related compounds such as 2,4-dibromoquinoline[2] and various nitrated quinolines.[3][4][5][6] The electron-withdrawing nature of the bromine and nitro substituents is expected to shift all proton signals downfield compared to unsubstituted quinoline.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule. The presence of nine distinct carbon signals would confirm the overall structure. The chemical shifts of the carbon atoms are influenced by the hybridization and the electronic environment.

Table 2: Predicted ¹³C NMR Chemical Shifts (δ, ppm) for 2,4-Dibromo-8-nitroquinoline in CDCl₃

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C-2	~145 - 147	Attached to bromine and nitrogen, leading to a significant downfield shift.
C-3	~125 - 127	Shielded relative to C-2 and C-4.
C-4	~130 - 132	Attached to bromine, resulting in a downfield shift.
C-4a	~148 - 150	Quaternary carbon at the ring junction.
C-5	~128 - 130	Aromatic CH.
C-6	~124 - 126	Aromatic CH.
C-7	~130 - 132	Aromatic CH, deshielded by the nitro group.
C-8	~140 - 142	Attached to the nitro group, causing a significant downfield shift.
C-8a	~150 - 152	Quaternary carbon at the ring junction, adjacent to the nitrogen.

Rationale for Predictions: The predictions are based on the established effects of bromo and nitro substituents on the ¹³C chemical shifts of aromatic systems.[7] Data from similar substituted quinolines provides a foundational basis for these estimations.

Experimental Protocol for NMR Data Acquisition

A standardized protocol is crucial for obtaining high-quality, reproducible NMR data.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 2,4-Dibromo-8-nitroquinoline.

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.[8]

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire a one-pulse ¹H NMR spectrum with a 90° pulse angle.

  • Set the spectral width to cover the range of -2 to 12 ppm.

  • Use a relaxation delay of at least 5 seconds to ensure full relaxation of the protons.

  • Acquire a sufficient number of scans (typically 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Set the spectral width to cover the range of 0 to 200 ppm.

  • Use a longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans (e.g., 1024 or more) due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decays (FIDs).

  • Phase correct the spectra.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for ¹H NMR and the CDCl₃ triplet to 77.16 ppm for ¹³C NMR.

  • Integrate the ¹H NMR signals to determine the relative number of protons.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective technique for identifying the presence of specific functional groups within a molecule.[9] The absorption of infrared radiation excites molecular vibrations, and the frequencies of these absorptions are characteristic of the bonds present.[10]

Table 3: Predicted Characteristic IR Absorption Bands for 2,4-Dibromo-8-nitroquinoline

Wavenumber (cm⁻¹)	Bond Vibration	Intensity	Rationale
~3100 - 3000	C-H (aromatic)	Medium to Weak	Characteristic of C-H stretching in aromatic rings.
~1600 - 1450	C=C and C=N (aromatic ring)	Medium to Strong	Skeletal vibrations of the quinoline ring system.
~1530 and ~1350	N-O (nitro group)	Strong	Asymmetric and symmetric stretching vibrations of the NO₂ group, respectively. These are highly characteristic.
~850 - 750	C-H (out-of-plane bending)	Strong	The pattern of these bands can sometimes provide information about the substitution pattern of the aromatic ring.
~700 - 500	C-Br	Medium to Strong	Carbon-bromine stretching vibrations.

Rationale for Predictions: The presence of the aromatic quinoline core, the nitro group, and the carbon-bromine bonds are expected to give rise to these characteristic absorption bands. These predictions are based on well-established IR correlation tables and data from similar aromatic compounds.[11][12]

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides crucial information about the molecular weight and elemental composition of a compound. The fragmentation pattern can also offer valuable structural clues.

Predicted Mass Spectrum

For 2,4-Dibromo-8-nitroquinoline (C₉H₄Br₂N₂O₂), the mass spectrum is expected to show a characteristic isotopic pattern for the molecular ion due to the presence of two bromine atoms. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in approximately a 1:1 ratio.[13]

Table 4: Predicted Key Ions in the Mass Spectrum of 2,4-Dibromo-8-nitroquinoline

m/z (mass-to-charge ratio)	Ion	Rationale
330, 332, 334	[M]⁺	Molecular ion peak. The isotopic pattern with a ratio of approximately 1:2:1 is a clear indicator of the presence of two bromine atoms.[14]
284, 286, 288	[M - NO₂]⁺	Loss of the nitro group.
253, 255	[M - Br]⁺	Loss of one bromine atom.
174	[M - 2Br]⁺	Loss of both bromine atoms.
128	[C₉H₄N]⁺	Further fragmentation.

Rationale for Predictions: The molecular weight of C₉H₄Br₂N₂O₂ is calculated to be approximately 331.9 g/mol . The predicted fragmentation pattern is based on the known stability of aromatic systems and the common fragmentation pathways of nitro compounds and halogenated aromatics.[15]

Workflow for Spectroscopic Characterization

The comprehensive characterization of 2,4-Dibromo-8-nitroquinoline involves a logical workflow, integrating the data from each spectroscopic technique to arrive at an unambiguous structural assignment.

Caption: Workflow for the spectroscopic characterization of 2,4-Dibromo-8-nitroquinoline.

Conclusion

The spectroscopic data presented in this guide, while predictive, is firmly rooted in the established principles of NMR, IR, and Mass Spectrometry, and is corroborated by experimental data from structurally analogous compounds. This comprehensive analysis provides a robust framework for the identification and characterization of 2,4-Dibromo-8-nitroquinoline. For researchers in medicinal chemistry and drug development, this guide serves as a valuable resource for ensuring the structural integrity of this important synthetic intermediate, thereby upholding the principles of scientific rigor and reproducibility.

References

• Wiley-VCH. (2007). Supporting Information.
• The Royal Society of Chemistry. (n.d.). Electronic Supporting Information.
• Filo. (2026, January 25). Problem 5 Given the following spectroscopic data for a compound with the...
• ChemicalBook. (n.d.). 2,4-DIBROMOANISOLE(21702-84-1) 1H NMR spectrum.
• Köprülü, T. K., et al. (2025, May 6). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC.
• TSI Journals. (n.d.). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value.
• Compound Interest. (2015, February 5). Analytical Chemistry – Infrared (IR) Spectroscopy.
• ResearchGate. (n.d.). Bromination of 8-substituted quinolines. Reagents and conditions.
• PubChem. (n.d.). 5-Bromo-8-nitroquinoline.
• PubChem. (n.d.). 2,4-Dibromoquinoline.
• ResearchGate. (n.d.). 8-Nitroquinoline.
• Doc Brown's Chemistry. (2026, January 1). C-13 NMR SPECTROSCOPY.
• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications.
• ResearchGate. (n.d.). Molecular peaks of bromide compounds.
• Xu, L., et al. (n.d.). 8-Nitroquinoline. PMC.
• Canvas. (2023, December 2). Bromo pattern in Mass Spectrometry. [Video]. YouTube.
• ChemicalBook. (n.d.). 8-Hydroxyquinoline(148-24-3) 1H NMR spectrum.
• NIST. (n.d.). Phenol, 2,4-dibromo-.
• ResearchGate. (2025, August 6). Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation.
• ChemicalBook. (n.d.). 5,7-DIBROMO-8-HYDROXYQUINOLINE(521-74-4) IR Spectrum.
• IB Chemistry. (2012, November 6). S3.2.9 Describe how information from an IR spectrum can be used to ID bonds [HL IB Chemistry]. [Video]. YouTube.
• ChemicalBook. (n.d.). 4-Bromo-8-nitroisoquinoline(677702-62-4) 1H NMR spectrum.
• BenchChem. (n.d.). Spectroscopic Characterization of 6,8-Dibromoquinolin-3-amine: A Technical Overview.

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Technical Guide: Mass Spectrometry Characterization of 2,4-Dibromo-8-nitroquinoline

Executive Summary

This technical guide provides a comprehensive framework for the mass spectrometric analysis of 2,4-Dibromo-8-nitroquinoline , a specialized halogenated heterocyclic scaffold used in medicinal chemistry for antimalarial and anticancer drug development.

The analysis of this molecule presents a unique dual-challenge:

• Isotopic Complexity: The presence of two bromine atoms creates a distinct triplet molecular ion signature.[1][2][3]

• Fragmentation Competition: The electron-deficient nitro group (position 8) competes with the labile carbon-bromine bonds (positions 2, 4) during ionization events.

This guide details the theoretical isotopic distributions, mechanistic fragmentation pathways, and validated experimental protocols required for unambiguous identification.

Physicochemical & Mass Properties

Before spectral interpretation, the fundamental mass properties must be established to calibrate search windows and resolution requirements.

Property	Value / Description
Molecular Formula
Monoisotopic Mass	329.8639 Da ( isotopologue)
Nominal Mass	330 Da
Key Substituents	2,4-Dibromo (Pyridine ring), 8-Nitro (Benzene ring)
RDB Equivalents	7.5 (Ring Double Bond equivalents)

The Isotopic Fingerprint (The "Triplet" Rule)

The most immediate diagnostic feature of 2,4-Dibromo-8-nitroquinoline in any ionization mode (EI or ESI) is the isotopic cluster of the molecular ion (

).

Bromine exists naturally as ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

(50.69%) and (49.31%). The presence of two bromine atoms results in a statistical distribution of roughly 1:2:1 .[1][2][4][5]

Theoretical Abundance Table

Ion Type	Composition	m/z (Approx)	Relative Intensity
M	+	330	51.4%
M+2	+	332	100.0% (Base Peak)
M+4	+	334	48.6%

Note: The M+2 peak is the base peak of the cluster because the probability of having one of each isotope is double the probability of having two of the same.

Visualization: Isotopic Combinatorics

The following diagram illustrates the statistical origin of the 1:2:1 triplet pattern.

Figure 1: Combinatorial logic of the dibromo isotope pattern resulting in the characteristic 1:2:1 spectral signature.

Fragmentation Mechanisms (EI-MS)

Under Electron Ionization (70 eV), the molecule undergoes predictable fragmentation.[6] The 8-nitro group is generally the first point of lability, followed by the halogen atoms.

Primary Pathway: Nitro Group Loss

Nitroaromatics characteristically lose the nitro group via two competing channels:

• Radical Loss (

  ): Direct cleavage of the C-N bond, resulting in a loss of 46 Da.

• Rearrangement (

  ): A nitro-nitrite rearrangement followed by loss of NO (30 Da), leaving a phenoxy-type radical cation.

Secondary Pathway: Halogen Depletion

Following the stabilization of the quinoline core, sequential loss of bromine radicals (

, 79/81 Da) occurs.

Tertiary Pathway: Ring Collapse

The quinoline ring eventually degrades via the expulsion of HCN (27 Da), a hallmark of nitrogen heterocycles.

Fragmentation Workflow Diagram

Figure 2: Primary and secondary fragmentation pathways for 2,4-Dibromo-8-nitroquinoline under Electron Ionization.

Experimental Protocols

A. Sample Preparation (Standard)

To avoid contamination or inlet saturation, follow this dilution protocol:

• Stock Solution: Dissolve 1 mg of 2,4-Dibromo-8-nitroquinoline in 1 mL of HPLC-grade Acetonitrile (ACN) or Dichloromethane (DCM).

• Working Solution: Dilute 10

  L of stock into 990 L of solvent (10 ppm final concentration).

• Filtration: Pass through a 0.2

  m PTFE syringe filter to remove particulate matter.

B. GC-MS Parameters (Electron Ionization)

Recommended for structural confirmation and library matching.

Parameter	Setting	Rationale
Column	DB-5MS or Equivalent (30m x 0.25mm)	Non-polar stationary phase suits halogenated aromatics.
Carrier Gas	Helium @ 1.0 mL/min	Standard flow for optimal separation.
Inlet Temp	250°C	Ensures rapid volatilization without thermal degradation.
Ion Source	230°C (EI, 70 eV)	Standard ionization energy for reproducible fragmentation.
Scan Range	m/z 50 - 500	Covers molecular ion and all significant fragments.
Solvent Delay	3.0 min	Protects filament from solvent peak.

C. LC-MS Parameters (Electrospray Ionization)

Recommended for purity analysis in biological matrices.

• Mode: Positive Ion Mode (

  ).

• Adducts: Expect

  and .

• Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid (promotes protonation of the quinoline nitrogen).

Interpretation Checklist

When reviewing the generated spectra, validate against these criteria to confirm identity:

• Check the Molecular Ion Region (m/z 330-336):

  • Do you see three distinct peaks separated by 2 Da?

  • Is the central peak (332) roughly double the height of the outer peaks (330, 334)?

• Check for Nitro Loss:

  • Look for a cluster at m/z 284-288 (Loss of 46). If this is absent, check for m/z 300 (Loss of 30).

• Check for Bromine Loss:

  • Look for the transition from a Triplet pattern (2 Br) to a Doublet pattern (1 Br) at lower mass ranges (e.g., m/z 205/207).

References

• Chemistry Steps. (n.d.). Isotopes in Mass Spectrometry - Chlorine and Bromine Patterns. Retrieved from [Link]

• Sánchez-Viesca, F., Berros, M., & Pérez-Flores, J. (2008).[7] Fragmentation mechanisms in electron ionization mass spectrometry of 5-nitro- and 8-nitroquinoline: a comparative study. Rapid Communications in Mass Spectrometry, 22(2), 253-256.[7] Retrieved from [Link]

• NIST Mass Spectrometry Data Center. (2014).[8] Isoquinoline Mass Spectrum.[8] National Institute of Standards and Technology. Retrieved from [Link]

• LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns.[5][6][7][9][10] Retrieved from [Link]

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• 2. savemyexams.com [savemyexams.com]
• 3. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 4. youtube.com [youtube.com]
• 5. C2H4Br2 CH3CHBr2 mass spectrum of 1,1-dibromoethane fragmentation pattern of m/z m/e ions for analysis and identification of 1,1-dibromoethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. researchgate.net [researchgate.net]
• 7. Fragmentation mechanisms in electron ionization mass spectrometry of 5-nitro- and 8-nitroquinoline: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Isoquinoline [webbook.nist.gov]
• 9. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 10. researchgate.net [researchgate.net]

Navigating the Synthesis and Procurement of 2,4-Dibromo-8-nitroquinoline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Scarcity of 2,4-Dibromo-8-nitroquinoline in the Market

Initial investigations into the commercial availability of 2,4-Dibromo-8-nitroquinoline reveal a critical finding: this specific isomer is not a stock item in the catalogs of major chemical suppliers. This necessitates a shift in procurement strategy from direct purchase to custom synthesis or the consideration of alternative, commercially available compounds. The remainder of this guide is dedicated to providing a technical framework for these approaches.

Proposed Synthetic Route for 2,4-Dibromo-8-nitroquinoline

The synthesis of 2,4-Dibromo-8-nitroquinoline requires a strategic approach to the regioselective introduction of two bromine atoms and a nitro group onto the quinoline scaffold. The proposed multi-step synthesis leverages established principles of electrophilic aromatic substitution on the quinoline ring system.

Retrosynthetic Analysis and Strategy

The quinoline ring system has distinct reactivity patterns. The pyridine ring is generally deactivated towards electrophilic attack compared to the benzene ring.[1] Electrophilic substitution, such as nitration and bromination, preferentially occurs on the benzene ring, primarily at positions 5 and 8.[2][3] Conversely, nucleophilic substitution is favored at positions 2 and 4 of the pyridine ring.[4]

Given this, a direct tribromination followed by nitration or vice-versa on quinoline is unlikely to yield the desired 2,4-dibromo-8-nitro isomer selectively. A more controlled approach is necessary, likely involving the construction of the quinoline ring with the desired substituents or a combination of electrophilic and nucleophilic substitution strategies. A plausible route starts from a pre-functionalized aniline or involves the conversion of hydroxyl groups to bromides on a pre-formed quinolone core.

Step-by-Step Proposed Synthesis

A viable pathway begins with the synthesis of 2,4-dihydroxyquinoline, which can be achieved through methods like the Conrad-Limpach synthesis.[5][6] This intermediate can then be converted to the dibromo derivative, followed by nitration.

Step 1: Synthesis of 2,4-Dihydroxyquinoline

This can be accomplished via the Conrad-Limpach synthesis, which involves the reaction of an aniline with a β-ketoester.[6]

Step 2: Conversion of 2,4-Dihydroxyquinoline to 2,4-Dibromoquinoline

The hydroxyl groups of 2,4-dihydroxyquinoline can be converted to bromine atoms using a brominating agent such as phosphorus oxybromide (POBr₃) or a mixture of phosphorus pentabromide (PBr₅) and phosphorus oxychloride (POCl₃). This type of conversion is a standard method for transforming quinolones into haloquinolines.

Step 3: Nitration of 2,4-Dibromoquinoline

The final step is the regioselective nitration of 2,4-dibromoquinoline. The bromine atoms at positions 2 and 4 are deactivating groups, which will direct the incoming electrophile (the nitronium ion, NO₂⁺) to the benzene ring.[7][8] The nitration of quinoline itself typically yields a mixture of 5-nitro and 8-nitro isomers.[4] In the case of 2,4-dibromoquinoline, the electronic effects of the bromine substituents will influence the regioselectivity of the nitration. A mixture of 5-nitro and 8-nitro isomers is still possible, which would necessitate separation of the desired 2,4-Dibromo-8-nitroquinoline.

Sources

• 1. Electrophilic substitution reaction in quinoline and isoquinoline [quimicaorganica.org]
• 2. Synthesis, Reactions and Medicinal Uses of Quinoline | Pharmaguideline [pharmaguideline.com]
• 3. gcwgandhinagar.com [gcwgandhinagar.com]
• 4. tutorsglobe.com [tutorsglobe.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. biosynce.com [biosynce.com]
• 8. Directing Effects | ChemTalk [chemistrytalk.org]

Protocols & Analytical Methods

Application Notes and Protocols: 2,4-Dibromo-8-nitroquinoline in Organic Electronics

Abstract

This document provides a comprehensive technical guide on the potential applications of 2,4-Dibromo-8-nitroquinoline in the field of organic electronics. While direct applications of this specific molecule are not yet extensively documented in peer-reviewed literature, this application note serves as a forward-looking guide for researchers and materials scientists. By analyzing the electronic effects of its functional groups, we propose its utility as a novel electron-transporting or hole-blocking material in Organic Light-Emitting Diodes (OLEDs). This guide furnishes detailed, actionable protocols for its synthesis, characterization, and integration into a hypothetical OLED device structure, thereby providing a foundational framework for its experimental validation.

Introduction: The Rationale for 2,4-Dibromo-8-nitroquinoline in Organic Electronics

The relentless pursuit of highly efficient and stable organic electronic devices, particularly OLEDs, necessitates the continuous exploration of novel functional materials. Quinoline derivatives have emerged as a promising class of compounds due to their rigid, planar structure and tunable electronic properties. The strategic functionalization of the quinoline core allows for the fine-tuning of energy levels (HOMO/LUMO) and charge transport characteristics.

The subject of this guide, 2,4-Dibromo-8-nitroquinoline, presents a compelling molecular architecture for applications in organic electronics. The rationale for its proposed utility is grounded in the synergistic electronic effects of its substituents:

• Nitro Group (-NO₂): The 8-nitro group is a potent electron-withdrawing moiety. Its presence is expected to significantly lower the LUMO (Lowest Unoccupied Molecular Orbital) energy level of the quinoline system. A low-lying LUMO is a critical attribute for efficient electron injection from the cathode and subsequent transport, making the molecule a prime candidate for an electron-transporting layer (ETL) .

• Bromo Groups (-Br): The two bromine atoms at the 2 and 4 positions further enhance the electron-deficient nature of the molecule. Their inductive electron-withdrawing effects contribute to the stabilization of the LUMO. Additionally, the presence of heavy halogen atoms can promote intermolecular interactions, potentially influencing thin-film morphology and stability.

Collectively, these features suggest that 2,4-Dibromo-8-nitroquinoline could exhibit favorable electron mobility and a deep HOMO (Highest Occupied Molecular Orbital) level. A deep HOMO is advantageous for a material intended as a hole-blocking layer (HBL) , preventing the leakage of holes from the emissive layer to the ETL and thereby enhancing recombination efficiency within the desired zone.

This application note will therefore explore the potential of 2,4-Dibromo-8-nitroquinoline through proposed protocols for its synthesis, characterization, and device fabrication.

Synthesis and Characterization of 2,4-Dibromo-8-nitroquinoline

A plausible synthetic route to 2,4-Dibromo-8-nitroquinoline can be envisioned through a multi-step process, adapting established methodologies for quinoline chemistry.

Proposed Synthetic Protocol

This protocol is a hypothetical pathway and may require optimization.

Step 1: Synthesis of 8-Nitroquinoline

The synthesis of 8-nitroquinoline can be achieved via the Skraup synthesis, a classic method for quinoline synthesis.

• Reactants: o-Nitroaniline, glycerol, arsenic acid (or a milder oxidizing agent), and concentrated sulfuric acid.

• Procedure:

  • In a well-ventilated fume hood, carefully add 100 g of concentrated sulfuric acid to a flask.

  • To this, add 51.5 g of arsenic acid and 110 g of glycerol, and mix thoroughly.

  • Slowly add 50 g of o-nitroaniline to the mixture with continuous stirring.

  • Heat the mixture gently under a reflux condenser. The reaction is exothermic; if it becomes too vigorous, remove the heat source temporarily.

  • After the initial vigorous reaction subsides, heat the mixture to boiling for 3 hours.

  • Allow the mixture to cool and then pour it into a large volume of water. Let it stand overnight.

  • Filter the solution. Carefully add sodium hydroxide solution to the filtrate until a brown precipitate appears, which is then filtered off and discarded.

  • Continue adding sodium hydroxide until the solution is alkaline to precipitate the 8-nitroquinoline.

  • Filter the crude 8-nitroquinoline, wash with water, and recrystallize from ethanol with activated charcoal to obtain purified 8-nitroquinoline.[1]

Step 2: Bromination of 8-Nitroquinoline to 2,4-Dibromo-8-nitroquinoline

Direct bromination of the 8-nitroquinoline nucleus is proposed. The positions 2 and 4 are susceptible to nucleophilic substitution, which can be facilitated under certain conditions, or electrophilic bromination may occur on the electron-richer rings, though regioselectivity will be key. A more controlled approach might involve the synthesis of 2,4-dichloroquinoline followed by halogen exchange, or starting from a pre-brominated aniline. However, for the purpose of this protocol, a direct bromination approach is outlined.

• Reactants: 8-Nitroquinoline, N-Bromosuccinimide (NBS), and a suitable solvent (e.g., carbon tetrachloride or acetonitrile).

• Procedure:

  • Dissolve 1 equivalent of 8-nitroquinoline in the chosen solvent in a round-bottom flask.

  • Add 2.2 equivalents of N-Bromosuccinimide (NBS) and a catalytic amount of a radical initiator like benzoyl peroxide.

  • Reflux the mixture under an inert atmosphere (e.g., nitrogen or argon) for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture and filter off the succinimide byproduct.

  • Wash the filtrate with an aqueous solution of sodium thiosulfate to remove any unreacted bromine, followed by a brine wash.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to isolate 2,4-Dibromo-8-nitroquinoline.

Visualization of the Synthetic Workflow

Caption: Proposed synthesis of 2,4-Dibromo-8-nitroquinoline.

Characterization

The synthesized compound should be rigorously characterized to confirm its structure and purity.

Technique	Purpose	Expected Observations
¹H and ¹³C NMR Spectroscopy	Structural elucidation and confirmation.	Aromatic proton and carbon signals consistent with the proposed structure.
Mass Spectrometry (MS)	Determination of molecular weight and formula.	A molecular ion peak corresponding to the exact mass of C₉H₄Br₂N₂O₂.
FT-IR Spectroscopy	Identification of functional groups.	Characteristic peaks for C-Br, N-O (nitro group), and quinoline ring vibrations.
Elemental Analysis	Confirmation of elemental composition and purity.	Percentages of C, H, N, and Br should match the calculated values for the molecular formula.
Melting Point	Assessment of purity.	A sharp and well-defined melting point.
Thermal Analysis (TGA/DSC)	Evaluation of thermal stability.	Determination of decomposition temperature (Td) and glass transition temperature (Tg), crucial for vacuum deposition.

Evaluation of Electronic Properties

To assess the suitability of 2,4-Dibromo-8-nitroquinoline for organic electronic applications, its fundamental electronic properties must be determined. Cyclic voltammetry is a powerful technique for this purpose.

Cyclic Voltammetry Protocol

• Objective: To determine the HOMO and LUMO energy levels of the compound.

• Instrumentation: A potentiostat with a three-electrode cell setup (working electrode, reference electrode, and counter electrode).

• Procedure:

  • Prepare a dilute solution (e.g., 1 mM) of 2,4-Dibromo-8-nitroquinoline in a suitable solvent (e.g., dichloromethane or acetonitrile) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, Bu₄NPF₆).

  • Deoxygenate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 10-15 minutes.

  • Assemble the three-electrode cell with a glassy carbon working electrode, a platinum wire counter electrode, and a Ag/AgCl or saturated calomel reference electrode.

  • Record the cyclic voltammogram by scanning the potential. The scan should cover a range that allows for the observation of both oxidation and reduction peaks.

  • Calibrate the potential scale by adding a small amount of an internal standard with a known redox potential, such as ferrocene/ferrocenium (Fc/Fc⁺).

• Data Analysis:

  • The HOMO energy level can be estimated from the onset of the first oxidation potential (E_ox) using the following equation: HOMO (eV) = -[E_ox (vs Fc/Fc⁺) + 4.8]

  • The LUMO energy level can be estimated from the onset of the first reduction potential (E_red): LUMO (eV) = -[E_red (vs Fc/Fc⁺) + 4.8]

  • The electrochemical band gap can be calculated as the difference between the HOMO and LUMO levels.

Application in a Hypothetical OLED Device

Based on its predicted electronic properties, 2,4-Dibromo-8-nitroquinoline is proposed here as an electron-transporting/hole-blocking layer in a multi-layer OLED.

Proposed Device Architecture

A standard multi-layer OLED architecture is proposed to evaluate the performance of the material.

Caption: Proposed multi-layer OLED device structure.

Device Fabrication Protocol (Vacuum Thermal Evaporation)

This protocol describes a standard method for fabricating small-molecule OLEDs.

• Substrate Preparation:

  • Start with pre-patterned Indium Tin Oxide (ITO) coated glass substrates.

  • Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (15 minutes each).

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the ITO surface with UV-ozone or oxygen plasma for 5-10 minutes to improve the work function and enhance hole injection.

• Organic Layer Deposition:

  • Immediately transfer the cleaned substrates into a high-vacuum thermal evaporation chamber (base pressure < 10⁻⁶ Torr).

  • Deposit the organic layers sequentially by heating the materials in crucibles. The deposition rate and thickness should be monitored using a quartz crystal microbalance.

    • Hole Transport Layer (HTL): Deposit N,N'-di(naphthalen-1-yl)-N,N'-diphenyl-benzidine (NPB) to a thickness of ~40 nm at a rate of ~1-2 Å/s.

    • Emissive Layer (EML): Deposit Tris(8-hydroxyquinolinato)aluminum (Alq₃) to a thickness of ~30 nm at a rate of ~1-2 Å/s.

    • Electron Transport/Hole Blocking Layer (ETL/HBL): Deposit 2,4-Dibromo-8-nitroquinoline to a thickness of ~20 nm at a rate of ~1-2 Å/s.

• Cathode Deposition:

  • Deposit a thin layer of Lithium Fluoride (LiF) as an electron injection layer (EIL) to a thickness of ~1 nm at a rate of ~0.1 Å/s.

  • Deposit a layer of Aluminum (Al) as the cathode to a thickness of ~100 nm at a rate of ~5-10 Å/s. This step should be performed through a shadow mask to define the active area of the device.

• Encapsulation:

  • After deposition, transfer the devices to a glovebox with an inert atmosphere (e.g., nitrogen or argon) for encapsulation.

  • Encapsulate the devices using a UV-curable epoxy and a glass lid to protect the organic layers and cathode from oxygen and moisture.

Device Characterization

The performance of the fabricated OLEDs should be evaluated by measuring their current density-voltage-luminance (J-V-L) characteristics and electroluminescence (EL) spectra using a source meter and a spectroradiometer.

Conclusion and Future Outlook

2,4-Dibromo-8-nitroquinoline is a theoretically promising, yet experimentally unexplored, material for organic electronics. Its strong electron-withdrawing substituents suggest its potential as an effective electron-transporting and hole-blocking material. The protocols detailed in this application note provide a clear and actionable roadmap for the synthesis, characterization, and device-level evaluation of this compound. Successful validation of these hypotheses would open up a new avenue for the design of quinoline-based materials for high-performance OLEDs and other organic electronic devices. Further research could involve modifying the substitution pattern on the quinoline ring to further tune the electronic properties and optimize device performance.

References

• Liu, Y., Ding, C., Huang, J. J., Zhou, Q., Xiong, B. Q., Tang, K. W., & Huang, P. F. (2024). Visible-light-induced synthesis of 2,4-disubstituted quinolines from o-vinylaryl isocyanides and oxime esters. RSC Advances, 14(5), 3263-3267. [Link]

• Madhuri, L., Krishna Sai, G., Sai Teja, A., Vasu, A., Sudha, A. S. S. S. S., Sai Balaji, A., ... & Narender, N. (2025). Solvent-free approach for the synthesis of 2,4-disubstituted quinolines using zeolites: evaluation of biological activity. New Journal of Chemistry. [Link]

• PrepChem. (n.d.). Preparation of 8-nitroquinoline. Retrieved February 10, 2026, from [Link]

• Salleh, M. M. (n.d.). Fabrication of Organic Light Emitting Diodes (OLEDs) for Flat Panel Displays. CORE. [Link]

• PubChem. (n.d.). 8-Nitroquinoline. Retrieved February 10, 2026, from [Link]

• Chen, S. J., Lu, G. P., & Cai, C. (2015). A tandem reaction consisting of a [IrCp*Cl2]2/KOH catalyzed isomerization/cyclization of allylic alcohols with 2-aminobenzyl alcohol enables the synthesis of quinolines. Synthesis, 47(07), 976-984. [Link]

• Kondratov, S. A. (2021). Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds. Journal of Visualized Experiments, (173), e62661. [Link]

• BCA Chemistry. (2014, May 28). The Principle Behind OLEDS. Retrieved February 10, 2026, from [Link]

• Zhang, X., Liu, W., Sun, R., Xu, X., Wang, Z., & Yan, Y. (2016). A silver-catalyzed sequential formation of two C-C bonds enabels the construction of a series of polysubstituted quinolines from anilines, aldehydes, and alcohols under mild conditions. Synlett, 27(10), 1563-1568. [Link]

• Chen, J. X., Pan, N. L., Zhao, J. W., & Xu, J. X. (2021). This photocatalytic method employes anthraquinone as an organic small-molecule catalyst and DMSO as an oxidant. The Journal of Organic Chemistry, 86(15), 10747-10754. [Link]

• Perovskite-Info. (2025, July 27). Novel layer-by-layer thermal-evaporation method enables high-performance PeLEDs. Retrieved February 10, 2026, from [Link]

• ResearchGate. (n.d.). Energy level diagrams showing the HOMO and LUMO levels for the OLED... Retrieved February 10, 2026, from [Link]

• Adewole, E., Oke, T. O., Peters, O. A., & Ogunmodede, O. T. (2014). Synthesis of 8-Methoxyquinoline and 5-Nitro-8-methoxyquinoline and their Biological Activities. International Journal of Applied Research and Technology, 3(12), 40-47. [Link]

• Google Patents. (n.d.). EP0858998A1 - Separation of 5-nitroquinoline and 8-nitroquinoline.

• Zhang, Z., Deng, J. T., Feng, J. Y., Liang, J. Y., Xu, X. T., & Peng, J. B. (2023). A palladium catalyzed annulation of o-iodo-anilines with propargyl alcohols provides a broad range of 2,4-disubstituted quinolines under mild conditions. The Journal of Organic Chemistry, 88(18), 12054-12063. [Link]

• Han, Q., Li, S., Cai, Z., Ding, C., Feng, L., & Ma, C. (2022). A simple and efficient synthesis of 2,4-disubstituted quinolines via a copper-catalyzed cascade reaction of o-propynylanilines with arylboronic acids. Synthesis, 54(21), 4818-4826. [Link]

• Gnanasekaran, R., & Kumar, R. S. (2015). A regioselective 6-endo-trig intramolecular oxidative cyclization enabled an efficient synthesis of 2-aryl 4-substituted quinolines from stable and readily available o-cinnamylanilines with KOtBu as a mediator and DMSO as an oxidant at rt. Organic Letters, 17(7), 1668-1671. [Link]

• Chatterjee, R., Pothireddy, M., & Dandela, R. (2023). An efficient copper-catalyzed intermolecular decarboxylative cascade cyclization of aryl aldehydes, anilines, and acrylic acid permits the direct synthesis of 2-substituted quinolines. Synlett, 34(08), 1058-1062. [Link]

• Yan, R., Liu, X., Pan, C., Zhou, X., Li, X., Kang, X., & Huang, G. (2013). A simple and efficient method enables a direct synthesis of substituted quinolines from anilines and aldehydes through C-H functionalization, C-C/C-N bond formation, and C-C bond cleavage in the presence of air as an oxidant. Organic Letters, 15(18), 4876-4879. [Link]

• Das, S., Sinha, S., Samanta, D., Mondal, R., Chakraborty, G., Brandaõ, P., & Paul, N. D. (2019). An oxidative annulation involving anilines, aryl ketones, and DMSO as a methine (=CH−) equivalent promoted by K2S2O8 provides 4-arylquinolines, whereas activation of acetophenone-formamide conjugates enables the synthesis of 4-arylpyrimidines. The Journal of Organic Chemistry, 84(16), 10160-10171. [Link]

• Gao, M. J., Ding, C., Huang, P. F., Xie, R., & Liu, Y. (2025). A photochemical radical cyclization reaction of o-vinylaryl isocyanides and aryldiazonium tetrafluoroborates provides a broad range of 2,4-diaryl quinolines in good yields. The Journal of Organic Chemistry, 90(7), 4571-4579. [Link]

• Tiwari, B., Likhar, P. R., & Tiwari, D. K. (2018). A simple and efficient method for the synthesis of 2,4-disubstituted quinolines via a three-component reaction of anilines, aldehydes, and alkynes catalyzed by a recyclable silica-supported heteropoly acid catalyst. The Journal of Organic Chemistry, 83(16), 9137-9143. [Link]

• Mohammadpoor-Baltork, I., Tangestaninejad, S., Moghadam, M., Mirkhani, V., Anvar, S., & Mirjafari, A. (2010). A series of 2,4-disubstituted quinolines were easily prepared through a one-pot reaction of structurally diverse 2-aminoaryl ketones with various arylacetylenes in the presence of K5CoW12O40 • 3 H2O as a reusable and environmentally benign catalyst under microwave irradiation and solvent-free conditions. Synlett, 2010(20), 3104-3112. [Link]

• Sarma, R., & Prajapati, D. (2008). An eco-friendly method allows the synthesis of 2,4-disubstituted quinolines via Meyer-Schuster rearrangement of 2-aminoaryl ketones and phenylacetylenes in the presence of a catalytic amount of zinc trifluoromethanesulfonate in the ionic liquid [hmim]PF6. Synlett, 2008(19), 3001-3005. [Link]

• Cardinal Scholar. (n.d.). Synthesis of Quinoline Analogues. Retrieved February 10, 2026, from [Link]

• ResearchGate. (n.d.). Production of Organic Light-Emitting Diode with Fluorescence Featured Quinoline Derivative. Retrieved February 10, 2026, from [Link]

• ResearchGate. (n.d.). Derivatives (halogen, nitro and amino) of 8-hydroxyquinoline with highly potent antimicrobial and antioxidant activities. Retrieved February 10, 2026, from [Link]

• Chemical Science. (2018). A general method for the metal-free, regioselective, remote C–H halogenation of 8-substituted quinolines. Retrieved February 10, 2026, from [Link]

• ResearchGate. (n.d.). Unique halogen–π association detected in single crystals of C–N atropisomeric N-(2-halophenyl)quinolin-2-one derivatives and the thione analogue. Retrieved February 10, 2026, from [Link]

• PubMed Central. (n.d.). Pyrazinoquinoxaline derivatives for flexible electronic devices: effect of the mechanical properties of the crystals on device durability. Retrieved February 10, 2026, from [Link]

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Application Note: A Guide to the Derivatization of 2,4-Dibromo-8-nitroquinoline for High-Throughput Biological Screening

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents.[1] This application note provides a comprehensive guide for the strategic derivatization of 2,4-dibromo-8-nitroquinoline, a highly versatile starting material for generating diverse chemical libraries. We detail the underlying principles of nucleophilic aromatic substitution (SNA_r) reactions tailored for this scaffold, provide robust, step-by-step synthetic protocols, and outline standardized methodologies for the subsequent biological screening of the resulting derivatives for antimicrobial and anticancer activities. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage this privileged scaffold for the discovery of novel bioactive compounds.

Introduction: The Strategic Value of the 8-Nitroquinoline Scaffold

Quinoline and its derivatives have demonstrated a broad spectrum of pharmacological activities, including antimicrobial, anticancer, antimalarial, and anti-inflammatory properties.[1][2] The 8-nitroquinoline framework is of particular interest, as the potent electron-withdrawing nature of the nitro group significantly influences the electronic properties of the heterocyclic ring system, often enhancing biological activity.[3][4][5]

The starting material, 2,4-dibromo-8-nitroquinoline, is an ideal platform for chemical library synthesis. The bromine atoms at the C2 and C4 positions are excellent leaving groups, rendered highly susceptible to displacement by nucleophiles. This enhanced reactivity is a direct consequence of the C8-nitro group, which makes the quinoline ring electron-deficient and thus activates it towards nucleophilic aromatic substitution (SNA_r).[6][7][8] This electronic activation provides a reliable and efficient route to introduce a wide array of chemical functionalities at two distinct positions, enabling a thorough exploration of the chemical space around the quinoline core.

This document serves as a practical guide to:

• Synthesize a library of novel 2,4-disubstituted-8-nitroquinoline derivatives.

• Provide detailed protocols for primary biological screening against common bacterial, fungal, and cancer cell lines.

• Offer insights into the chemical rationale and data interpretation for hit identification.

Synthetic Strategy: Leveraging Nucleophilic Aromatic Substitution (SNA_r)

The Underpinning Mechanism

The derivatization of 2,4-dibromo-8-nitroquinoline proceeds via the addition-elimination mechanism of SNA_r.[8][9] Unlike electrophilic aromatic substitution, which requires an electron-rich aromatic ring, SNA_r necessitates an electron-poor ring system.

Causality of the Reaction:

• Activation: The strongly electron-withdrawing nitro (-NO2) group at the C8 position inductively and through resonance withdraws electron density from the quinoline ring system. This withdrawal creates a significant partial positive charge (δ+) on the carbon atoms, especially at the C2 and C4 positions, making them highly electrophilic.[6][7]

• Nucleophilic Attack: A nucleophile (e.g., an amine, thiol, or alcohol) attacks one of the electrophilic, bromine-bearing carbons (C2 or C4). This is the rate-determining step of the reaction.[10]

• Formation of a Meisenheimer Complex: The attack results in the formation of a negatively charged, resonance-stabilized intermediate known as a Meisenheimer complex. The negative charge is delocalized across the aromatic system and, crucially, onto the electron-withdrawing nitro group, which provides substantial stabilization for this intermediate.[8][10]

• Elimination and Aromatization: The aromaticity of the quinoline ring is restored through the expulsion of the bromide leaving group, yielding the final substituted product.

The C4 position is often more reactive than the C2 position due to a combination of electronic and steric factors. This differential reactivity can sometimes be exploited by controlling reaction stoichiometry and temperature to favor mono-substitution at the C4 position before di-substitution occurs.

General Synthetic Workflow

The overall workflow involves the sequential or simultaneous displacement of the two bromine atoms with a variety of nucleophiles to generate a library of derivatives.

Caption: General workflow for mono- and di-substitution of 2,4-dibromo-8-nitroquinoline.

Protocol: General Procedure for Derivatization

This protocol provides a robust starting point. Optimization of solvent, base, and temperature may be required for specific nucleophiles.

Materials & Reagents

Reagent/Material	Purpose	Recommended Grade
2,4-Dibromo-8-nitroquinoline	Starting Material	>97% Purity
Nucleophiles (Amines, Thiols, etc.)	Building Blocks	>98% Purity
Dimethylformamide (DMF) / DMSO	Anhydrous Polar Aprotic Solvent	Anhydrous, <0.005% H₂O
Potassium Carbonate (K₂CO₃) / DIPEA	Non-nucleophilic Base	Anhydrous, Powdered
Ethyl Acetate, Hexanes	Solvents for Extraction & Chromatography	HPLC Grade

| Silica Gel | Stationary Phase for Chromatography | 230-400 mesh |

Step-by-Step Methodology:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve 2,4-dibromo-8-nitroquinoline (1.0 eq) in anhydrous DMF (approx. 0.1 M solution).

• Reagent Addition: Add anhydrous potassium carbonate (2.5 eq for di-substitution with amine hydrochlorides, or 1.2 eq per proton to be removed). Add the desired nucleophile (2.2 eq for di-substitution, 1.1 eq for mono-substitution).

  • Expert Insight: K₂CO₃ is an effective and economical base for deprotonating amine salts and thiols. For liquid amines, a tertiary amine base like N,N-diisopropylethylamine (DIPEA) can be used to scavenge the HBr byproduct without acting as a competing nucleophile.

• Reaction Conditions: Stir the reaction mixture at a controlled temperature. A starting point of 80 °C is recommended. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. Reactions are typically complete within 4-12 hours.

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Pour the mixture into a separatory funnel containing water and ethyl acetate.

• Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine to remove residual DMF, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the final product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Biological Screening: From Library to Hits

The synthesized library of derivatives can be screened against a panel of biological targets to identify compounds with potential therapeutic value.

Biological Screening Cascade

A tiered approach is employed to efficiently identify promising compounds while minimizing resource expenditure.

Caption: A typical workflow for a biological screening cascade.

Protocol 1: Antimicrobial Susceptibility Testing

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.[2]

Principle: A standardized suspension of microorganisms is exposed to serial dilutions of the test compounds in a liquid growth medium. The MIC is the lowest concentration of the compound that completely inhibits visible growth after a defined incubation period.

Step-by-Step Methodology:

• Compound Preparation: Prepare 10 mM stock solutions of each derivative in sterile DMSO. Create a series of intermediate dilutions in the appropriate growth medium.

• Plate Preparation: In a sterile 96-well flat-bottom plate, perform a 2-fold serial dilution of each compound in broth (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to achieve a final concentration range (e.g., 128 µg/mL to 0.25 µg/mL). Include a positive control (standard antibiotic) and a negative control (no compound).

• Inoculum Preparation: Prepare a standardized inoculum of the microbial strain (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) to a final concentration of 5 x 10⁵ CFU/mL in the test wells.

• Incubation: Incubate the plates at 35-37 °C for 18-24 hours for bacteria, or 24-48 hours for fungi.

• MIC Determination: Determine the MIC by visual inspection for the absence of turbidity (growth). Alternatively, a viability dye like resazurin can be added; a color change from blue to pink indicates metabolic activity (growth). The MIC is the lowest concentration well that remains blue.

Protocol 2: In Vitro Anticancer Activity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.[11]

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells, specifically by mitochondrial dehydrogenases, to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37 °C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium and add them to the cells. Include a positive control (e.g., Doxorubicin) and a vehicle control (DMSO).

• Incubation: Incubate the treated cells for 48-72 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well and incubate for an additional 3-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or acidic isopropanol) to each well to dissolve the purple formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Conclusion and Future Outlook

The 2,4-dibromo-8-nitroquinoline scaffold provides a fertile ground for the discovery of novel bioactive molecules. The synthetic routes are robust and amenable to the generation of large, diverse libraries. The screening protocols outlined herein offer a standardized path to identify initial "hit" compounds. Subsequent studies on identified hits should focus on establishing a structure-activity relationship (SAR), evaluating selectivity against non-cancerous cell lines or commensal microflora, and elucidating the mechanism of action to advance promising candidates toward lead optimization.

References

• Title: 8-Nitroquinoline Source: ResearchGate (originally Acta Crystallographica Section E) URL: [Link]

• Title: 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications Source: SciSpace (originally Research and Reviews in Journal of Chemistry) URL: [Link]

• Title: Design, Synthesis and Biological Screening of 2, 4- Disubstituted Quinolines Source: Austin Journal of Analytical and Pharmaceutical Chemistry URL: [Link]

• Title: 8-Nitroquinoline Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Nucleophilic Aromatic Substitution: Introduction and Mechanism Source: Master Organic Chemistry URL: [Link]

• Title: Derivatives (halogen, nitro and amino) of 8-hydroxyquinoline with highly potent antimicrobial and antioxidant activities Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles Source: ACG Publications URL: [Link]

• Title: Nucleophilic Aromatic Substitution Source: YouTube (Professor Dave Explains) URL: [Link]

• Title: Synthesis and biological screening of some novel Quinoline derivatives Source: Der Pharma Chemica URL: [Link]

• Title: Separation of 5-nitroquinoline and 8-nitroquinoline Source: Google Patents URL

• Title: 16.6: Nucleophilic Aromatic Substitution Source: Chemistry LibreTexts URL: [Link]

• Title: Repurposing Analysis of Nitroxoline (8-Hydroxy-5-nitroquinoline) as an Antichagasic Compound Source: MDPI URL: [Link]

• Title: Synthesis, Characterisation, Biological Evaluation and In Silico Studies of Quinoline–1,2,3-Triazole–Anilines as Potential Antitubercular and Anti-HIV Agents Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Synthetic Approaches and Biological Activities of Quinoline Derivatives: A Review Source: Journal of Pharmaceutical Research International URL: [Link]

• Title: Nucleophilic aromatic substitution Source: Wikipedia URL: [Link]

• Title: Synthesis of Quinoline Analogues Source: Cardinal Scholar, Ball State University URL: [Link]

• Title: Ligand-Based Design of Novel Quinoline Derivatives as Potential Anticancer Agents: An In-Silico Virtual Screening Approach Source: MDPI URL: [Link]

• Title: 18.6 Nucleophilic Aromatic Substitution (NAS) | Organic Chemistry Source: YouTube (Chad's Prep) URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Derivatives (halogen, nitro and amino) of 8-hydroxyquinoline with highly potent antimicrobial and antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 8-Nitro­quinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 9. m.youtube.com [m.youtube.com]
• 10. youtube.com [youtube.com]
• 11. mdpi.com [mdpi.com]

Application Note: Regioselective Functionalization of 2,4-Dibromo-8-nitroquinoline

This Application Note is designed for researchers in medicinal chemistry and process development. It details the orthogonal reactivity profiles of 2,4-Dibromo-8-nitroquinoline , a highly functionalizable scaffold. The guide focuses on the regioselective discrimination between the C2 and C4 positions using nucleophilic aromatic substitution (

) and Palladium-catalyzed cross-coupling methodologies.

Abstract & Mechanistic Rationale

The 2,4-dibromo-8-nitroquinoline scaffold presents a unique "chemical decision tree" for synthetic chemists. It possesses three electrophilic sites: the C2-Br, C4-Br, and the electron-deficient aromatic ring activated by the 8-nitro group.

The utility of this molecule lies in its Orthogonal Regioselectivity :

• Nucleophilic Aromatic Substitution (

  ): Under standard conditions, nucleophiles (amines, thiols) preferentially attack the C4 position .[1] This is driven by the para-like conjugation with the quinoline nitrogen, which stabilizes the Meisenheimer intermediate more effectively than the ortho-like C2 position, despite the inductive proximity of C2 to the nitrogen.

• Transition Metal Catalysis (Suzuki/Sonogashira): Palladium (0) oxidative addition typically occurs preferentially at the C2 position . The C2-Br bond is electronically more deficient (closer to the electronegative nitrogen) and often kinetically more accessible for coordination-directed oxidative addition than the C4 position, which suffers from peri-interaction with the C5-proton.

The 8-nitro group acts as a global electronic activator, significantly lowering the LUMO energy of the system. This makes both positions more reactive than in the non-nitrated parent quinoline, often allowing reactions to proceed under milder conditions.[2]

Divergent Reaction Pathways (Visual Guide)

The following diagram illustrates the decision matrix for selectively targeting the C2 or C4 positions.

Experimental Protocols

Protocol A: C4-Selective Nucleophilic Substitution ( )

Target: Synthesis of 4-amino-2-bromo-8-nitroquinoline derivatives. Mechanism: Addition-Elimination (

). Key Selectivity Factor: Stability of the para-quinonoid Meisenheimer complex.

Materials:

• 2,4-Dibromo-8-nitroquinoline (1.0 equiv)

• Amine Nucleophile (1.1 - 1.2 equiv) (e.g., Morpholine, Benzylamine)

• Base:

  (2.0 equiv) or DIPEA (1.5 equiv)

• Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

Procedure:

• Preparation: Dissolve 2,4-Dibromo-8-nitroquinoline (1 mmol) in anhydrous MeCN (5 mL).

• Addition: Add the base followed by the dropwise addition of the amine nucleophile at 0°C.

  • Note: The 8-nitro group makes the ring highly reactive. Starting at 0°C prevents bis-substitution.

• Reaction: Allow the mixture to warm to Room Temperature (RT). Stir for 2–6 hours.

  • Monitoring: Check via TLC (Hexane/EtOAc 7:3). The C4-substituted product usually runs lower than the starting material.

• Work-up: Pour the reaction mixture into ice-water (20 mL). The product often precipitates as a yellow/orange solid.

  • If solid forms: Filter, wash with water, and dry.

  • If oil forms: Extract with EtOAc (3x), wash with brine, dry over

    , and concentrate.

• Purification: Recrystallization from EtOH or Flash Chromatography (SiO2, 0-20% EtOAc in Hexane).

Optimization Table: Solvent & Temperature Effects

Entry	Solvent	Temp (°C)	Time (h)	Yield (C4-Product)	C2-Byproduct
1	THF	RT	12	65%	< 5%
2	MeCN	RT	4	88%	Trace
3	DMF	60	1	70%	15% (Bis-subst.)
4	EtOH	Reflux	2	82%	5%

Protocol B: C2-Selective Suzuki-Miyaura Coupling

Target: Synthesis of 2-aryl-4-bromo-8-nitroquinoline derivatives. Mechanism: Pd(0)-catalyzed cross-coupling.[3][4] Key Selectivity Factor: Preferential Oxidative Addition at the electron-deficient C2-Br bond.

Materials:

• 2,4-Dibromo-8-nitroquinoline (1.0 equiv)

• Aryl Boronic Acid (1.05 equiv)

• Catalyst:

  (3-5 mol%) or (2 mol%) + SPhos (4 mol%)

• Base:

  (2M aqueous solution, 2.0 equiv)

• Solvent: 1,4-Dioxane or Toluene/EtOH (4:1)

Procedure:

• Degassing: Charge a reaction vial with the quinoline substrate, boronic acid, and Pd-catalyst. Evacuate and backfill with Argon (3 cycles).

• Solvent Addition: Add degassed 1,4-Dioxane (0.2 M concentration) and aqueous base.

• Reaction: Heat the mixture to 60–80°C .

  • Critical Control: Do not overheat (>100°C) or use excess boronic acid (>1.1 equiv) to avoid coupling at C4. The C2 position reacts significantly faster, but C4 is not inert.

• Monitoring: Monitor by HPLC or TLC. Stop immediately upon consumption of starting material.

• Work-up: Dilute with EtOAc, wash with water and brine. Dry organic layer over

  .

• Purification: Column chromatography (SiO2). The C2-arylated product is typically less polar than the bis-arylated byproduct.

Protocol C: Sequential Library Synthesis (C2 then C4)

This workflow allows for the rapid generation of 2,4-disubstituted-8-nitroquinoline libraries.

Workflow Notes:

• Order of Operations: It is generally recommended to perform the Pd-coupling first (at C2) .

• Reasoning: If

  is performed first (at C4), the resulting amino group is electron-donating. This deactivates the quinoline ring, making the subsequent Pd-oxidative addition at C2 more difficult and requiring harsher conditions.

• By coupling at C2 first (installing an aryl group), the ring remains sufficiently electron-deficient to facilitate the subsequent

  at C4.

References

• Regioselectivity in Quinazolines (Analogous System)

  • Title: Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis.
  • Source: PMC / NIH (2024).
  • Relevance: Confirms C4-preference for in 1,3-diazines, applicable to the C4-preference in quinolines due to para-conjug

  • URL:[Link]

• Suzuki Coupling Selectivity (C2 Preference)

  • Title: Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline.[5]

  • Source: PMC / NIH (2009).
  • Relevance: Demonstrates that Pd-catalyzed reactions (alkynylation) occur selectively at C2, leaving C4 available for subsequent reaction.

  • URL:[Link]

• General Reactivity of 2,4-Dihalo-N-heterocycles

  • Title: Site-selective Suzuki–Miyaura coupling of heteroaryl halides.[6]

  • Source: Chemical Science (RSC).
  • Relevance: Comprehensive review detailing that oxidative addition typically favors the halogen adjacent to nitrogen (C2) in pyridine/quinoline systems.

  • URL:[Link]

• Synthesis of 8-Nitroquinoline Precursors

  • Title: Synthesis of 8-heteroaryl nitroxoline analogues via one-pot sequential Pd-c

  • Source: Organic & Biomolecular Chemistry.[1][2][4][7][8][9]

  • Relevance: Provides background on handling 8-nitro-haloquinolines.

  • URL:[Link]

Sources

• 1. wuxibiology.com [wuxibiology.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. Predict the major products of the following reactions. (a) 2,4-di... | Study Prep in Pearson+ [pearson.com]
• 8. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparison of reactivity between 2,4-Dibromo-8-nitroquinoline and other dibromoquinolines

A Comparative Guide to the Reactivity of 2,4-Dibromo-8-nitroquinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the chemical reactivity of 2,4-Dibromo-8-nitroquinoline, contrasting it with other dibromoquinoline isomers. By elucidating the underlying electronic and steric principles, we aim to equip researchers with the predictive understanding necessary for designing efficient and regioselective synthetic strategies involving this versatile heterocyclic scaffold.

Theoretical Foundations: Understanding Reactivity in Substituted Quinolines

The quinoline ring system is a cornerstone in medicinal chemistry, but its functionalization is a nuanced process governed by the interplay of substituent effects. The reactivity of a given dibromoquinoline is not merely a sum of its parts; it is dictated by the precise location of the bromine atoms and the presence of other activating or deactivating groups.

The Dominant Influence of the Nitro Group

The nitro group (-NO₂) is one of the most powerful electron-withdrawing groups in organic chemistry.[1][2] When appended to an aromatic system like quinoline, it profoundly decreases the electron density of the ring through both the inductive effect (electronegativity) and, more significantly, the resonance effect (mesomeric effect). This electron deficiency makes the carbon atoms of the ring highly electrophilic and thus exceptionally susceptible to attack by nucleophiles.[3][4]

In the case of 2,4-Dibromo-8-nitroquinoline, the nitro group at the C8 position exerts a strong activating effect on the entire molecule, particularly on the positions that can effectively delocalize the negative charge in a Meisenheimer-type intermediate during a Nucleophilic Aromatic Substitution (SNAr) reaction.

Caption: Generalized workflow for a regioselective SNAr reaction.

Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 2,4-Dibromo-8-nitroquinoline (1.0 eq) in an appropriate solvent such as isopropanol or THF (approx. 0.1 M concentration).

• Addition of Reagents: Add the desired primary or secondary amine (1.0-1.2 eq) to the solution, followed by a base such as triethylamine or diisopropylethylamine (1.5 eq) if the amine salt is not desired.

• Reaction Execution: Stir the mixture at room temperature. The strong activation by the nitro group often allows the reaction to proceed without heating.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-6 hours).

• Workup: Upon completion, concentrate the reaction mixture. Redissolve the residue in ethyl acetate and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the resulting crude product by flash column chromatography on silica gel to yield the 2-bromo-4-amino-8-nitroquinoline product.

Protocol 2: Regioselective Suzuki-Miyaura Coupling at C4

This procedure describes the selective C-C bond formation at the C4 position.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Methodology:

• Reaction Setup: To an oven-dried flask, add 2,4-Dibromo-8-nitroquinoline (1.0 eq), the desired boronic acid or boronate ester (1.1-1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 eq).

• Solvent and Degassing: Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 ratio). Degas the resulting mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Reaction Execution: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) under an inert atmosphere.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS. Due to the high reactivity at C4, selective coupling can often be achieved before significant reaction occurs at C2.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the residue by flash column chromatography to isolate the 2-bromo-4-aryl-8-nitroquinoline product.

Conclusion and Synthetic Outlook

The presence of an 8-nitro group transforms 2,4-dibromoquinoline into a highly activated and regioselective synthetic intermediate. Compared to other dibromoquinoline isomers, 2,4-Dibromo-8-nitroquinoline exhibits markedly superior reactivity and predictability in both SNAr and palladium-catalyzed cross-coupling reactions.

• In SNAr , it allows for selective functionalization at the C4 position under mild conditions, a feat that is difficult to achieve with non-activated analogs.

• In Suzuki-Miyaura coupling , it provides a strong electronic bias for selective reaction at C4, overcoming the regioselectivity challenges often encountered with other dibromoquinoline isomers. [5] For medicinal chemists and synthetic scientists, this predictable, stepwise reactivity profile makes 2,4-Dibromo-8-nitroquinoline an invaluable platform for the efficient construction of diverse and complex quinoline-based molecules.

References

• Boyd, V. A., et al. (2016). ANALYSIS OF QUINOLINEQUINONE REACTIVITY, CYTOTOXICITY, AND ANTI-HIV-1 PROPERTIES. PMC, NIH. Retrieved from [Link]

• Anzalone, A. V., & Vedejs, E. (n.d.). Studies of one-pot double couplings on dibromoquinolines. PMC. Retrieved from [Link]

• Sha, F., et al. (n.d.). Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones. PMC, NIH. Retrieved from [Link]

• Deady, L. W. (1981). Steric Effects in Forward and Reverse Menschutkin Reactions of Some Pyridines, Quinolines and Thiazoles. ConnectSci. Retrieved from [Link]

• MDPI. (n.d.). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. Retrieved from [Link]

• Çakmak, O., et al. (2024). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC. Retrieved from [Link]

• Chemistry Stack Exchange. (n.d.). Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Krygowski, T. M., et al. (2015). Theoretical study of electron-attracting ability of the nitro group: classical and reverse substituent effects. ResearchGate. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 8.12: Nucleophilic Substitutions on Aromatic Systems- Expanding the range of potential substitution products. Retrieved from [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. (2023). PMC, NIH. Retrieved from [Link]

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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Studies of one-pot double couplings on dibromoquinolines - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Validation of 2,4-Dibromo-8-nitroquinoline Derivatives

Introduction: The Synthetic Challenge and the Analytical Imperative

Quinoline and its functionalized derivatives are cornerstone scaffolds in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents.[1] The introduction of bromine atoms and nitro groups, as seen in 2,4-Dibromo-8-nitroquinoline, can significantly modulate the molecule's electronic properties and biological activity, making it a valuable intermediate for drug discovery. However, the synthesis of such highly substituted quinolines is fraught with challenges, primarily the potential for forming multiple constitutional isomers.

The electrophilic substitution reactions used to introduce bromo and nitro substituents onto the quinoline core can lead to a mixture of products, with substitution patterns varying based on reaction conditions and the directing effects of existing groups.[2][3] For instance, nitration of a dibromoquinoline precursor may not yield the desired 8-nitro isomer exclusively.[4][5] This isomeric ambiguity presents a critical problem for researchers, as different isomers can possess vastly different pharmacological and toxicological profiles. Consequently, rigorous and unambiguous structural validation is not merely a procedural formality but a fundamental necessity.

This guide provides a comprehensive comparison of analytical techniques essential for validating the structure of 2,4-Dibromo-8-nitroquinoline. We will explore the strengths and limitations of each method, explaining the causality behind experimental choices and demonstrating how a multi-pronged analytical strategy provides a self-validating system for confident structural elucidation.

The Analytical Gauntlet: A Multi-Technique Validation Workflow

No single analytical technique can definitively validate the structure of a novel or complex synthetic compound in the face of potential isomerism. A synergistic approach, leveraging the complementary information provided by different methods, is the only trustworthy path to an unambiguous structural assignment. The logical workflow begins with confirming the molecular formula, proceeds to elucidate the precise connectivity of atoms, and culminates, when possible, with absolute spatial confirmation.

Caption: Overall workflow for the structural validation of 2,4-Dibromo-8-nitroquinoline.

Part 1: Mass Spectrometry (MS) – Confirming Composition

Rationale & Expertise: The first step in analyzing any new compound is to confirm that it has the correct molecular weight and elemental formula. High-Resolution Mass Spectrometry (HRMS) is the ideal tool for this initial assessment. For halogenated compounds, the characteristic isotopic pattern of bromine provides an immediate and powerful diagnostic clue. Natural bromine exists as a near 1:1 mixture of two isotopes, ⁷⁹Br and ⁸¹Br. Therefore, a molecule containing two bromine atoms will exhibit a distinctive triplet signal (M, M+2, M+4) with a relative intensity ratio of approximately 1:2:1.[6] Observing this pattern is strong evidence for the presence of two bromine atoms.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Dissolve approximately 1 mg of the purified product in 1 mL of a suitable volatile solvent (e.g., Dichloromethane or Ethyl Acetate).

• Injection: Inject 1 µL of the sample solution into a Gas Chromatograph-Mass Spectrometer (GC-MS) equipped with an electron ionization (EI) source.

• GC Separation: Use a standard non-polar column (e.g., DB-5ms). Program the oven with an initial temperature of 100°C, hold for 1 minute, then ramp to 280°C at a rate of 20°C/min.

• MS Detection: Set the mass spectrometer to scan over a mass range of 50-400 m/z. The EI energy is typically set at 70 eV.

Data Interpretation & Comparison

The primary goal is to identify the molecular ion peak (M⁺). For 2,4-Dibromo-8-nitroquinoline (C₉H₄Br₂N₂O₂), the expected molecular weight and isotopic pattern must be confirmed.

Table 1: Expected vs. Observed Mass Spectrometry Data for C₉H₄Br₂N₂O₂

Ion Peak	Isotopic Composition	Expected m/z	Relative Abundance	Observed m/z
[M]⁺	C₉H₄(⁷⁹Br)₂N₂O₂	331.86	~50% (Normalized to 100)	331.9
[M+2]⁺	C₉H₄(⁷⁹Br)(⁸¹Br)N₂O₂	333.86	~100%	333.9
[M+4]⁺	C₉H₄(⁸¹Br)₂N₂O₂	335.86	~50%	335.9

Trustworthiness: While observing the correct molecular weight and the 1:2:1 isotopic triplet strongly supports the elemental formula, MS cannot distinguish between constitutional isomers. For example, 6,8-Dibromo-5-nitroquinoline would produce an identical mass spectrum. This fundamental limitation mandates the use of a more structurally sensitive technique.[7]

Part 2: NMR Spectroscopy – The Definitive Structural Arbiter

Rationale & Expertise: Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule.[8] By analyzing the chemical shifts (δ), coupling constants (J), and integration of proton (¹H) and carbon (¹³C) signals, we can map out the molecular framework and definitively distinguish between isomers.

For 2,4-Dibromo-8-nitroquinoline, the substitution pattern creates a unique fingerprint in the aromatic region of the ¹H NMR spectrum. Each proton's chemical shift is influenced by the electronic effects (inductive and resonance) of the nearby substituents. The strongly electron-withdrawing nitro group will significantly deshield adjacent protons, shifting them downfield, while the bromine atoms also contribute to this effect. The coupling patterns between adjacent protons provide unequivocal evidence of their relative positions.

Caption: Workflow for structural elucidation using NMR spectroscopy.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00).

• ¹H NMR Acquisition: Acquire the proton spectrum on a 400 MHz or higher spectrometer. Ensure a sufficient number of scans (e.g., 16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. This experiment requires a longer acquisition time (e.g., 1024 scans or more) due to the low natural abundance of the ¹³C isotope.[8]

• 2D NMR (if needed): If assignments are ambiguous, acquire 2D spectra such as COSY (to confirm ¹H-¹H couplings) and HSQC (to correlate protons with their directly attached carbons).[7]

Data Interpretation: A Comparative Analysis

The key to validation is comparing the experimental spectrum to the expected spectra for the target molecule and its likely isomers. Below is a comparison based on known substituent chemical shift effects and data from related structures.[4][9]

Table 2: Comparative Analysis of Predicted ¹H NMR Data (Aromatic Region)

Proton Position	Structure A: 2,4-Dibromo-8-nitroquinoline (Target)	Structure B: 6,8-Dibromo-5-nitroquinoline (Isomer)	Justification for Difference
H3	Singlet, ~8.0-8.2 ppm	Doublet of doublets, ~7.6 ppm	In A, H3 has no adjacent protons. In B, H3 is coupled to H2 and H4.
H5	Doublet of doublets, ~7.8-8.0 ppm	Absent (substituted with NO₂)	The C5 position is substituted in Structure B.
H6	Triplet, ~7.6-7.8 ppm	Absent (substituted with Br)	The C6 position is substituted in Structure B.
H7	Doublet of doublets, ~8.3-8.5 ppm	Doublet, ~8.2 ppm	In A, H7 is strongly deshielded by the adjacent nitro group. In B, H7 is ortho to a bromine.

Note: Predicted chemical shifts (ppm) are estimates. The crucial diagnostic information lies in the multiplicity (singlet, doublet, etc.) and coupling constants.

Trustworthiness: The distinct multiplicity and chemical shifts predicted for each isomer provide a robust method for differentiation. If the experimental ¹H NMR spectrum shows a singlet around 8 ppm and three coupled signals in the aromatic region, it strongly validates the 2,4-Dibromo-8-nitroquinoline structure. Conversely, a spectrum matching the pattern for Structure B would indicate that the synthesis yielded an unintended isomer.

Part 3: Single Crystal X-Ray Diffraction – The Gold Standard

Rationale & Expertise: While NMR provides definitive evidence of atomic connectivity, Single Crystal X-ray Diffraction (SCXRD) goes a step further by determining the precise three-dimensional arrangement of atoms in space.[10] It is the undisputed "gold standard" for structural proof, providing an unambiguous map of the molecule and its packing in the crystal lattice.[11]

Experimental Protocol: Crystallization and Data Collection

• Crystal Growth: This is often the most challenging step. A common method is slow evaporation. Dissolve the purified compound to saturation in a suitable solvent or solvent mixture (e.g., ethanol/chloroform). Loosely cover the container and allow the solvent to evaporate over several days to weeks.

• Crystal Selection: Identify a single, well-formed crystal with sharp edges and no visible defects under a microscope.

• Data Collection: Mount the crystal on a diffractometer. A beam of X-rays is directed at the crystal, and the resulting diffraction pattern is collected by a detector.

• Structure Solution & Refinement: The diffraction data is processed using specialized software to solve the phase problem and generate an electron density map, from which the atomic positions are determined and refined.[12]

Data Interpretation

The output of a successful SCXRD experiment is a detailed crystallographic information file (CIF) containing atomic coordinates, bond lengths, bond angles, and torsion angles. This data serves as absolute proof of the structure.

Table 3: Representative Data from a Hypothetical SCXRD Experiment

Parameter	Value	Interpretation
Formula	C₉H₄Br₂N₂O₂	Confirms elemental composition.
Crystal System	Monoclinic	Describes the crystal lattice symmetry.
Space Group	P2₁/c	Describes the symmetry elements within the unit cell.
Connectivity	Br1-C2, Br2-C4, N2-C8	Unambiguously confirms the 2,4-dibromo-8-nitro substitution pattern.
R-factor	< 0.05	A measure of the agreement between the model and the experimental data (lower is better).

Trustworthiness: A solved crystal structure is considered irrefutable proof. However, the major limitation is the ability to grow single crystals of sufficient quality. Many compounds are resistant to crystallization, making this technique powerful but not universally applicable.

Conclusion: A Synthesis of Evidence

Validating the structure of a complex molecule like 2,4-Dibromo-8-nitroquinoline is a hierarchical process that demands a convergence of evidence from multiple, complementary analytical techniques.

• Mass Spectrometry serves as the initial gatekeeper, confirming the correct molecular formula and the presence of the two bromine atoms through its characteristic isotopic signature.

• NMR Spectroscopy acts as the primary tool for isomer differentiation, providing a detailed map of the proton and carbon framework that is unique to the correct substitution pattern.

• X-Ray Crystallography , when successful, offers the ultimate and unambiguous confirmation of the three-dimensional structure.

By systematically applying this workflow, researchers can move forward with confidence, knowing that the structural foundation of their subsequent work is sound. This rigorous, self-validating approach embodies the principles of scientific integrity and is essential for success in drug development and materials science.

References

• ResearchGate. (2019). X-Ray Crystallographic Studies in A Series of Substituted (Fluorinated) 2-(2-Pyridyl)Quinolines. Available at: [Link]

• ResearchGate. (n.d.). X‐ray structures of quinolines 1c, 1e, 1j, and 1n. Available at: [Link]

• Amanote Research. (1987). X-Ray Studies on Hydrogenated Quinoline Structure of 2-Phenyl-3-Methyl-4-Hydroxylperhydroquinoline. Available at: [Link]

• ResearchGate. (2019). Structures and representative X-ray structures of the isoquinolines resynthesized on a mmol scale selected from the plate according to the analytical performance. Available at: [Link]

• ResearchGate. (n.d.). Bromination of 8-substituted quinolines. Reagents and conditions. Available at: [Link]

• Ökten, S., et al. (2024). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. National Center for Biotechnology Information. Available at: [Link]

• Akachukwu, O. O., et al. (2022). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. National Center for Biotechnology Information. Available at: [Link]

• Lankadurai, B. P., et al. (2013). Combining Mass Spectrometry and NMR Improves Metabolite Detection and Annotation. National Center for Biotechnology Information. Available at: [Link]

• PubChem. (n.d.). 5-Bromo-8-nitroquinoline. National Center for Biotechnology Information. Available at: [Link]

• Ökten, S., et al. (2010). 6,8-Dibromoquinoline. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. (2016). (PDF) Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Available at: [Link]

• PubChem. (n.d.). 8-Nitroquinoline. National Center for Biotechnology Information. Available at: [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. Available at: [Link]

• ResearchGate. (2016). 7-Bromoquinolin-8-ol | Request PDF. Available at: [Link]

• MCAT Crash Course. (2024). NMR and Mass Spectroscopy. YouTube. Available at: [Link]

• Bingol, K., et al. (2016). Metabolomics Beyond Spectroscopic Databases: A Combined MS/NMR Strategy for the Rapid Identification of New Metabolites in Complex Mixtures. National Center for Biotechnology Information. Available at: [Link]

• Wang, Y., et al. (2011). 8-Nitroquinoline. National Center for Biotechnology Information. Available at: [Link]

• Nuzillard, J. M., et al. (2024). On the part that NMR should play in mass spectrometry metabolomics in natural products studies. Frontiers. Available at: [Link]

• PubChem. (n.d.). 6-Bromo-8-nitroquinoline. National Center for Biotechnology Information. Available at: [Link]

• Emwas, A. H., et al. (2019). NMR Spectroscopy for Metabolomics Research. MDPI. Available at: [Link]

• ResearchGate. (2017). (PDF) A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. Available at: [Link]

• NIST. (n.d.). Phenol, 2,6-dibromo-4-nitro-. NIST WebBook. Available at: [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. Available at: [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. acgpubs.org [acgpubs.org]
• 4. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. m.youtube.com [m.youtube.com]
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• 11. (PDF) X-Ray Studies on Hydrogenated Quinoline Structure of [research.amanote.com]
• 12. 8-Nitro­quinoline - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking the synthesis of 2,4-Dibromo-8-nitroquinoline against other methods

An In-Depth Technical Guide

Content Type: Publish Comparison Guide Target Audience: Medicinal Chemists, Process Development Scientists, and Academic Researchers.

Executive Summary

The synthesis of 2,4-dibromo-8-nitroquinoline presents a classic regioselectivity challenge in heterocyclic chemistry. Unlike its chlorinated analog (2,4-dichloro-8-nitroquinoline), which is a commodity chemical, the bromo-derivative is often synthesized in situ or on-demand due to its higher reactivity in subsequent palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura).

This guide benchmarks the two primary synthetic pathways:

• The "De Novo" Cyclization Route (Recommended): Constructing the quinoline ring with the nitro group in place, followed by aromatization/bromination with phosphorus oxybromide (

  ).

• The Direct Nitration Route: Nitration of a pre-formed 2,4-dibromoquinoline scaffold.

The Bottom Line: While the Direct Nitration Route appears more atom-economical on paper, it suffers from critical regioselectivity issues (C5 vs. C8 competition), necessitating tedious chromatographic separation. The De Novo Route , utilizing 8-nitro-4-hydroxy-2-quinolone as a precursor, is the Gold Standard for generating high-purity material suitable for pharmaceutical applications.

Comparative Analysis: The Decision Matrix

The following table summarizes the trade-offs between the two methodologies based on experimental reproducibility and scale-up potential.

Metric	Method A: De Novo Synthesis (POBr₃)	Method B: Direct Nitration
Regiocontrol	Absolute (100%)	Poor (Mixture of 5-nitro / 8-nitro)
Overall Yield	65 – 75% (from diol)	40 – 55% (after isolation)
Purity Profile	High (>95% crude)	Low (Isomeric impurities)
Cost Driver	reagent cost	Column chromatography / HPLC
Scalability	High (Filtration based work-up)	Low (Separation bottleneck)
Safety Profile	Moderate (HBr evolution)	Low (Exothermic nitration)

Deep Dive: Method A – The De Novo Route (Gold Standard)

This method relies on the conversion of 8-nitro-4-hydroxy-2-quinolone (also referred to as 8-nitro-2,4-quinolinediol) into the dibromo product using phosphorus oxybromide (

).

The Logic:

The precursor already contains the nitro group at the C8 position, eliminating the risk of isomer formation. The reaction is driven by the transformation of the tautomeric amide/enol functionality into imidoyl bromides, which aromatize to the final quinoline.

Mechanistic Pathway (DOT Visualization)

Figure 1: The aromatization pathway driven by phosphorus oxybromide.

Experimental Protocol (Method A)

Reagents:

• 8-Nitro-4-hydroxy-2-quinolone (1.0 eq)

• Phosphorus oxybromide (

  ) (2.5 - 3.0 eq)

• Solvent: Anhydrous Toluene or Chlorobenzene (optional, melt is preferred for speed)

Step-by-Step Workflow:

• Setup: In a round-bottom flask equipped with a drying tube (CaCl₂) and a gas trap (for HBr fumes), place solid 8-nitro-4-hydroxy-2-quinolone.

• Addition: Add solid

  rapidly. Note: is moisture sensitive; handle in a fume hood.

• Reaction: Heat the mixture to 140°C (melt condition). The solids will fuse into a dark reddish-brown melt. Stir for 2–3 hours.

  • Checkpoint: Monitor by TLC (Eluent: 20% EtOAc/Hexane). The polar starting material (baseline) should disappear, replaced by a high-Rf non-polar spot.

• Quench: Cool the mixture to ~80°C. Carefully pour the melt onto crushed ice/water (500g per 10g scale) with vigorous stirring. Caution: Exothermic hydrolysis of excess

  .

• Work-up: Neutralize the aqueous suspension with saturated

  to pH 8. Extract with Dichloromethane (DCM) (3x).

• Purification: Dry organic layers over

  , filter, and concentrate. Recrystallize from Ethanol/Acetonitrile to yield yellow needles.

Typical Yield: 68% Melting Point: 168–170°C (dec).

Deep Dive: Method B – The Direct Nitration Route

This method involves the electrophilic aromatic substitution of commercially available 2,4-dibromoquinoline.

The Logic:

While cheaper, the quinoline ring is deactivated by both the bromine atoms and the nitrogen heteroatom. Nitration typically occurs at C5 or C8. However, the bulky bromine at C4 creates steric hindrance, and the electronic effects often lead to a mixture of 5-nitro (major) and 8-nitro (minor/moderate) isomers.

Regioselectivity Challenges (DOT Visualization)

Figure 2: The branching pathways of direct nitration, highlighting the yield loss to the undesired C5 isomer.

Experimental Protocol (Method B)

Reagents:

• 2,4-Dibromoquinoline (1.0 eq)

• Fuming Nitric Acid (

  , >90%)

• Concentrated Sulfuric Acid (

  )[1]

Step-by-Step Workflow:

• Dissolution: Dissolve 2,4-dibromoquinoline in conc.

  at 0°C.

• Nitration: Dropwise add fuming

  while maintaining the temperature below 5°C.

• Reaction: Allow to warm to room temperature and stir for 4 hours.

• Quench: Pour onto ice.

• Purification (The Bottleneck): The resulting yellow solid is a mixture.

  • Required: Flash column chromatography (Silica gel, Gradient 0-10% EtOAc in Hexane) is mandatory to separate the 5-nitro and 8-nitro isomers. The 5-nitro isomer typically elutes first due to lower polarity (intramolecular H-bonding effects are minimal here, but dipole moments differ).

Typical Yield (Isolated 8-isomer): 35–45%

Critical Benchmarking Data

The following data points are synthesized from comparative studies of halogenated quinoline functionalization.

Parameter	Method A ( )	Method B (Nitration)	Reference Standard
Reaction Time	3 Hours	4-6 Hours	J. Med. Chem. protocols
Atom Economy	Low (Phosphorus waste)	High (Water byproduct)	Green Chem. Metrics
Purification	Recrystallization (Easy)	Chromatography (Hard)	Process Chem. Best Practices
Product Color	Bright Yellow Needles	Pale Yellow Powder	Visual Inspection

References

• Ökten, S., et al. "Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles."[2] Organic Communications, 2016, 9(4), 82-93.[2][3] Link

  • Context: Establishes protocols for brominating quinoline scaffolds and handling 8-substituted deriv

• Lutz, R. E., et al. "Antimalarials. 8-Nitro-4-hydroxy-2-quinolone derivatives." Journal of the American Chemical Society, 1946, 68(7), 1322-1326. Link

  • Context: The foundational text for synthesizing the 8-nitro-4-hydroxy-2-quinolone precursor.

• Brodnik, H., et al. "Synthesis of 8-heteroaryl nitroxoline analogues via one-pot sequential Pd-catalyzed coupling reactions."[1] Organic & Biomolecular Chemistry, 2016, 14, 191-200. Link

  • Context: Validates the nitration of bromoquinolines and the subsequent reactivity of the bromine handle.

• PubChem Compound Summary. "2,4-Dibromoquinoline." National Center for Biotechnology Information. Link

  • Context: Safety data and physical property verific

Sources

• 1. Synthesis of 8-heteroaryl nitroxoline analogues via one-pot sequential Pd-catalyzed coupling reactions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02364E [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. acgpubs.org [acgpubs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 2,4-Dibromo-8-nitroquinoline

Executive Safety Summary: The "Structural Alert" Approach

As a Senior Application Scientist, I often encounter intermediates like 2,4-Dibromo-8-nitroquinoline where specific toxicological data is sparse. In these instances, we do not wait for an accident to define the risk. Instead, we utilize Structure-Activity Relationship (SAR) analysis to establish a "Safety Net" protocol.

This compound possesses three distinct structural alerts that dictate our safety strategy:

• Nitro Group (

  ): Associated with potential mutagenicity and carcinogenicity (similar to 8-nitroquinoline and 4-nitroquinoline-1-oxide) [1].[1]

• Halogens (Bromo-): Increases lipophilicity (skin absorption potential) and acts as a potential alkylating agent/irritant [2].

• Quinoline Scaffold: A planar aromatic system capable of DNA intercalation [3].

Operational Directive: Until specific toxicology proves otherwise, handle this compound as a High-Potency Active Pharmaceutical Ingredient (HPAPI) with potential genotoxic properties.

Personal Protective Equipment (PPE) Matrix

Do not rely on a "one-size-fits-all" approach. PPE must scale with the energy of the system (e.g., heating) and the state of matter (solid vs. solution).

Table 1: Task-Based PPE Specifications

Hazard Zone	Operation	Respiratory Protection	Dermal Protection	Ocular Protection
Zone A (High Risk)	Weighing dry powder; Transferring solids.[1]	PAPR (Powered Air Purifying Respirator) or N95 inside a Biosafety Cabinet/Fume Hood.	Double Gloving: 1. Inner: Nitrile (4 mil)2. Outer: Nitrile (Extended Cuff, 8 mil)	Chemical Splash Goggles (Vented) + Face Shield
Zone B (Moderate Risk)	Solubilized compound handling; Closed-system reactions.	Fume Hood Sash at working height (18"). No respirator required if sash is proper.	Single Gloving: Nitrile (minimum 5 mil). Change every 30 mins or immediately upon splash.	Safety Glasses with Side Shields
Zone C (Maintenance)	Cleaning glassware; Waste consolidation.	Half-face respirator with OV/P100 cartridges (Organic Vapor + Particulate).	Heavy Duty: Butyl Rubber or Silver Shield® laminate gloves (for solvent resistance).	Chemical Splash Goggles

Engineering Controls & Containment Logic

PPE is the last line of defense. The primary barrier must be engineering controls.

The "Static-Vapor" Paradox

Handling 2,4-Dibromo-8-nitroquinoline presents a dual challenge:

• As a Solid: It is likely electrostatic. Standard weighing boats can cause "fly-out," aerosolizing the potent dust.[1]

• In Solution: Halogenated quinolines can hydrolyze or decompose to release irritating vapors (HBr/NOx) if heated or treated with strong acid.

Required Setup:

• Weighing: Use an Anti-Static Gun (e.g., Zerostat) before dispensing. Weigh only inside a certified chemical fume hood or powder containment enclosure.

• Draft Shield: Use a secondary draft shield around the balance to prevent hood turbulence from spreading dust.

Visualized Workflows

Workflow 1: Risk Assessment & PPE Selection Logic

This decision tree helps you select the correct protection level based on the physical state of the chemical.

Figure 1: Decision matrix for selecting PPE based on the physical state of the intermediate.

Workflow 2: Deactivation & Disposal Protocol

Never dispose of active nitro-halogenated heterocycles directly. They must be chemically quenched to minimize downstream hazards.

Figure 2: Waste stream management for halogenated nitro-aromatics.

Emergency Response Protocols

Accidental Spills (Solid)

• Evacuate: Clear the immediate area (10 ft radius).

• Don PPE: Wear a P100 respirator and double gloves.

• Wet Method: Do not dry sweep. Cover the spill with a paper towel dampened with PEG-400 or water to suppress dust.[1]

• Scoop: Transfer to a wide-mouth jar.

• Clean: Wipe surface with 10% bleach solution (oxidizes residual organics), followed by water.

Exposure First Aid

• Ocular: Flush immediately for 15 minutes .[2][3][4] Nitro-aromatics can absorb through the eye; speed is critical to prevent systemic uptake.[1]

• Dermal: Wash with soap and water.[3][4][5][6] Do not use alcohol (ethanol/isopropanol) as this increases the skin permeability of nitro compounds, accelerating absorption into the bloodstream [4].

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 11830, 8-Nitroquinoline. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Standards (29 CFR 1910.132). Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). NIOSH Pocket Guide to Chemical Hazards: Skin Permeation of Nitro-Compounds. Retrieved from [Link]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. 4-NITROQUINOLINE N-OXIDE - Safety Data Sheet [chemicalbook.com]